Technical Documentation Center

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate
  • CAS: 897614-72-1

Core Science & Biosynthesis

Foundational

Structural and Synthetic Paradigm of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate: A Mechanistic and Methodological Guide

Executive Summary In contemporary medicinal chemistry, the 1-benzofuran scaffold serves as a privileged pharmacophore, frequently deployed in the design of antimicrobial, anti-inflammatory, and antineoplastic agents. Eth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In contemporary medicinal chemistry, the 1-benzofuran scaffold serves as a privileged pharmacophore, frequently deployed in the design of antimicrobial, anti-inflammatory, and antineoplastic agents. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) represents a highly versatile, densely functionalized building block. This whitepaper deconstructs the structural rationale of this molecule, details a self-validating methodology for its cascade synthesis, and outlines its orthogonal derivatization potential for drug development professionals.

Structural Deconstruction and Pharmacophoric Rationale

The architectural value of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate lies in its specific substitution pattern, which offers a balance of steric tuning and orthogonal synthetic handles 1[1].

  • The 1-Benzofuran Core: Provides a rigid, planar, and lipophilic aromatic framework capable of standard π−π stacking interactions within target protein binding pockets.

  • C2-Ethyl Carboxylate Group: Acts as an electron-withdrawing group (EWG), stabilizing the furan ring against oxidative degradation. It serves as a latent functional handle that can be selectively saponified to a carboxylic acid or directly converted into amides and hydrazides 2[2].

  • C3-Methyl Group: Introduces localized steric hindrance. In drug-receptor interactions, this methyl group locks the conformation of C2-substituents and increases the overall lipophilicity (LogP) of the scaffold.

  • C6-Amino Group: An electron-donating group (EDG) that enriches the electron density of the benzofuran π -system. Crucially, it provides a highly nucleophilic vector for late-stage functionalization (e.g., urea, amide, or sulfonamide formation) without interfering with the C2 ester.

Quantitative Physicochemical Profiling

To facilitate computational docking and formulation predictions, the core quantitative parameters of the molecule are summarized below:

PropertyValue
IUPAC Name Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate
CAS Registry Number 897614-72-1
Molecular Formula C₁₂H₁₃NO₃
Molecular Weight 219.24 g/mol
SMILES String CCOC(=O)c1oc2cc(N)ccc2c1C
Hydrogen Bond Donors 1 (Primary amine)
Hydrogen Bond Acceptors 4 (Ester oxygens, furan oxygen, amine nitrogen)

Mechanistic Pathway: The Modified Rap-Stoermer Cascade

The most efficient route to construct the 3-methylbenzofuran-2-carboxylate core is via a modified Rap-Stoermer condensation . This one-pot cascade transforms simple acyclic precursors into a functionalized heterocycle through a sequence of nucleophilic substitution, intramolecular aldol-type addition, and dehydration 3[3].

RapStoermer A 4-Amino-2-hydroxyacetophenone + Ethyl bromoacetate B Phenoxide Formation (Base-mediated) A->B K2CO3 / DMF C O-Alkylation (SN2 Substitution) B->C - Br⁻ D Intramolecular Cyclization (Aldol-type Addition) C->D Base / Heat E Dehydration (Aromatization) D->E - H2O F Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate E->F Product

Caption: Mechanistic cascade of the Rap-Stoermer synthesis for the benzofuran core.

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, the following protocol integrates causality (explaining why a reagent is used) with in-process controls (IPC) to create a self-validating workflow.

Quantitative Reaction Parameters
Reagent / ParameterEquivalents / ValueFunction / Causality
4-Amino-2-hydroxyacetophenone 1.0 eqPrimary scaffold precursor
Ethyl bromoacetate 1.1 eqAlkylating agent & C2-ester source
K₂CO₃ (Anhydrous) 2.5 eqBase for phenoxide formation & cyclization
DMF (Anhydrous) 0.2 MPolar aprotic solvent; accelerates SN2
Temperature Profile 0°C → 90°CControls exotherm, then drives dehydration
Expected Yield 75 - 85%Based on complete cascade conversion
Step-by-Step Methodology

Phase 1: Reagent Preparation and Initiation

  • Solvation: Dissolve 4-amino-2-hydroxyacetophenone (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

    • Causality: DMF is a polar aprotic solvent that weakly solvates anions, leaving the phenoxide highly nucleophilic for the subsequent Sₙ2 attack.

  • Base Addition: Add anhydrous K₂CO₃ (2.5 eq) to the stirring solution.

    • Causality: K₂CO₃ is perfectly calibrated for this reaction; it is strong enough to deprotonate the phenol (pKa ~10) but weak enough to prevent premature saponification of the ethyl ester.

Phase 2: Cascade Cyclization 3. Alkylation: Cool the mixture to 0°C using an ice bath. Add ethyl bromoacetate (1.1 eq) dropwise over 15 minutes.

  • Causality: Dropwise addition at low temperature mitigates the exothermic nature of the initial reaction and suppresses unwanted dialkylation at the C6-amino group.
  • Aromatization: Remove the ice bath and heat the reaction mixture to 90°C for 4–6 hours.
  • Causality: While O-alkylation occurs readily at room temperature, the subsequent intramolecular aldol-type condensation and dehydration require thermal energy to overcome the activation barrier for forming the aromatic benzofuran ring.

Phase 3: In-Process Control (IPC) and Isolation 5. TLC Validation: Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 7:3).

  • System Validation: The reaction is deemed complete when the lower-Rf starting material spot is entirely consumed, replaced by a highly UV-active, higher-Rf product spot.
  • Quenching: Pour the hot mixture over crushed ice-water and extract with Ethyl Acetate (3 × 50 mL).
  • Causality: The aqueous quench crashes out the organic product while effectively partitioning the DMF and inorganic potassium salts into the aqueous layer.
  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize from ethanol.

Phase 4: Analytical Validation 8. NMR Confirmation: Confirm structure via ¹H NMR (CDCl₃).

  • Self-Validation Check: Look for the disappearance of the phenolic -OH signal, the appearance of the ethyl ester signals (quartet at ~4.3 ppm, triplet at ~1.4 ppm), and the critical C3-methyl singlet at ~2.5 ppm.

Orthogonal Derivatization Strategies in Drug Discovery

Once synthesized, Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate acts as a divergent hub for library generation. The orthogonal reactivity of the C6-amine and C2-ester allows researchers to independently modify two distinct vectors of the molecule [[2]](2].

Derivatization Core Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Amide C6-Amide Derivatives (via Acid Chlorides) Core->Amide Acylation at C6-NH2 Urea C6-Urea Derivatives (via Isocyanates) Core->Urea Addition at C6-NH2 Hydrazide C2-Hydrazide Derivatives (via Hydrazine Hydrate) Core->Hydrazide Nucleophilic Acyl Substitution at C2-Ester Acid C2-Carboxylic Acid (via Saponification) Core->Acid Base Hydrolysis at C2-Ester

Caption: Divergent derivatization pathways utilizing the C2 and C6 functional handles.

By systematically exploiting these pathways, drug development professionals can rapidly generate structure-activity relationship (SAR) data, tuning the molecule's pharmacokinetics and target binding affinity.

References

  • Title: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate | C12H13NO3 Source: PubChem (nih.gov) URL: [Link]

  • Title: Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells Source: PMC (nih.gov) URL: [Link]

  • Title: Research advances in the Rap-Stoermer reaction Source: ResearchGate URL: [Link]

  • Title: A green and convenient synthesis of 2-aroylbenzofurans in aqueous media Source: Arabian Journal of Chemistry (arabjchem.org) URL: [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Biological Applications of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Executive Summary Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) is a highly functionalized, synthetic small molecule characterized by its heterocyclic benzofuran core. While traditionally viewed as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) is a highly functionalized, synthetic small molecule characterized by its heterocyclic benzofuran core. While traditionally viewed as an intermediate building block in organic synthesis, recent advancements in stem cell biology have identified this class of compounds as potent modulators of cellular pluripotency[1].

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between the compound's fundamental physicochemical properties and its advanced biological applications. By understanding the chemical causality behind its behavior, researchers can optimize formulation, ensure experimental reproducibility, and leverage this molecule for in vitro stem cell expansion and drug development.

Molecular Architecture and Physicochemical Properties

The compound features a rigid, electron-rich benzofuran scaffold substituted with an ethyl ester at the C2 position, a methyl group at C3, and a primary amine at C6. This specific spatial arrangement dictates its solubility, membrane permeability, and binding affinity.

To facilitate formulation and assay design, the core quantitative physicochemical parameters are summarized in Table 1.

Table 1: Physicochemical Profile of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

PropertyValueSignificance in Assay Design
Chemical Name Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylateStandard IUPAC nomenclature.
CAS Number 897614-72-1Unique identifier for procurement[2].
Molecular Formula C₁₂H₁₃NO₃Determines exact mass (219.0895 g/mol ) for LC-MS validation[3].
Molecular Weight 219.24 g/mol Low MW ensures favorable ligand efficiency and rapid diffusion.
TPSA 65.5 ŲOptimal for cell membrane permeability (< 140 Ų is ideal)[3].
Estimated LogP ~2.6Highly lipophilic; requires organic solvents (e.g., DMSO) for stock solutions.
H-Bond Donors 1The C6 primary amine acts as a critical interaction point for target binding[3].
H-Bond Acceptors 4Oxygen and nitrogen atoms facilitate water-mediated hydrogen bonding networks[3].
Rotatable Bonds 3Low conformational flexibility minimizes entropy loss upon target binding[3].

Chemical Reactivity and Stability

Understanding the reactivity of the functional groups is critical for maintaining the integrity of the compound during storage and biological testing.

  • The Ethyl Ester (C2): The ester acts as a lipophilic masking group that enhances the compound's membrane permeability (LogP ~2.6). Once the molecule crosses the lipid bilayer, intracellular esterases can hydrolyze the ester into its corresponding carboxylic acid. This hydrolysis generates a negatively charged species at physiological pH, effectively "trapping" the active pharmacophore within the cytoplasm and prolonging its intracellular half-life.

  • The Primary Amine (C6): Acting as the sole hydrogen bond donor, this arylamine is highly nucleophilic. While essential for biological target engagement, it is susceptible to oxidation. Causality in Storage: Because of this oxidative liability, stock solutions must be prepared in anhydrous solvents, aliquoted to avoid repeated freeze-thaw cycles, and stored at -20°C under an inert atmosphere (e.g., argon or nitrogen).

  • The Benzofuran Core: The aromatic system is stable but highly hydrophobic. Causality in Formulation: Attempting to dissolve this compound directly in aqueous culture media will result in precipitation. It must first be dissolved in a high-purity, polar aprotic solvent like Dimethyl Sulfoxide (DMSO) before serial dilution into biological buffers.

Biological Mechanism of Action: Stem Cell Pluripotency

In the context of regenerative medicine, small molecules offer distinct advantages over recombinant growth factors: they are highly stable, cell-permeable, easily synthesized, and their biological effects are rapidly reversible upon withdrawal[4].

Recent patent literature has identified Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate as a culture medium additive capable of maintaining the self-renewal capacity and pluripotent state of stem cells[1]. The compound achieves this by promoting the expression of the Oct4 gene, a master transcriptional regulator of pluripotency[1].

Pathway SM Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Target Cellular Target (Receptor/Kinase) SM->Target Binding & Modulation TF Transcription Factor Activation Target->TF Signal Transduction Oct4 Oct4 Gene Upregulation TF->Oct4 Promoter Binding Pluripotency Stem Cell Pluripotency & Self-Renewal Oct4->Pluripotency Maintenance

Fig 1: Proposed signaling pathway for small molecule-mediated Oct4 upregulation and pluripotency.

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification to guarantee reproducibility.

Protocol 1: In Vitro Stem Cell Culture Supplementation

Objective: To introduce the compound into stem cell cultures without inducing solvent toxicity.

  • Stock Preparation: Dissolve the lyophilized compound in sterile, anhydrous DMSO to create a 10 mM master stock. Causality: DMSO thoroughly solvates the hydrophobic benzofuran core, preventing micro-aggregates that could cause inconsistent dosing.

  • Media Formulation: Dilute the master stock into the stem cell culture medium to achieve a final working concentration of 1 µM to 10 µM.

  • Self-Validating Control: The final concentration of DMSO in the culture medium must strictly remain below 0.1% (v/v). A "Vehicle Control" well (containing 0.1% DMSO with no compound) must be run in parallel. Causality: This ensures that any observed changes in cell morphology or pluripotency are due to the compound itself, not the cytotoxic or differentiating effects of the solvent.

  • Incubation: Cultivate cells at 37°C in a 5% CO₂ humidified incubator for 48–72 hours before harvesting.

Protocol 2: RT-qPCR for Oct4 Expression Analysis

Objective: To quantify the upregulation of the Oct4 gene following compound treatment[4].

  • RNA Extraction: Lyse the harvested cells using a phenol-chloroform-based reagent (e.g., TRIzol) to isolate total RNA.

  • Reverse Transcription (cDNA Synthesis): Combine the RNA template with 0.1% DEPC water and Oligo(dT) primers. Heat to 70°C for 2 minutes, then incubate with reverse transcriptase at 42°C for 1 hour[4].

    • Causality: Using Oligo(dT) primers ensures that only mature, polyadenylated mRNA is reverse-transcribed. This excludes ribosomal RNA and genomic DNA fragments, drastically increasing the specificity of the downstream Oct4 amplification[4].

  • qPCR Amplification: Perform real-time PCR using specific Oct4 primers alongside a housekeeping gene (e.g., GAPDH or ACTB).

  • Self-Validating System: Incorporate a No-Template Control (NTC) to rule out reagent contamination. Utilize the ΔΔCt method for data normalization. Causality: Normalizing against a housekeeping gene self-corrects for any variations in initial cell count or RNA extraction efficiency, ensuring the data reflects true transcriptional upregulation.

Workflow Prep Compound Preparation (10 mM DMSO Stock) Culture Stem Cell Culture (1-10 µM Supplemented Media) Prep->Culture Dilution (<0.1% DMSO) Harvest Cell Harvesting & Lysis Culture->Harvest 48-72h Incubation RNA RNA Extraction (Trizol Method) Harvest->RNA Homogenization cDNA Reverse Transcription (cDNA Synthesis) RNA->cDNA Oligo(dT) + RT Enzyme qPCR RT-qPCR Analysis (Oct4 & GAPDH Primers) cDNA->qPCR Amplification Data Data Normalization (ΔΔCt Method) qPCR->Data Validation via Internal Control

Fig 2: Experimental workflow validating compound-induced Oct4 expression via RT-qPCR.

Quality Control and Trustworthiness

Before initiating any biological workflows, the chemical integrity of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate must be verified.

  • Chemical QC: Perform Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure a purity of >95%. Proton Nuclear Magnetic Resonance (¹H-NMR) should be utilized to confirm the structural integrity of the ester and primary amine groups, ensuring no premature hydrolysis or oxidation has occurred during transit or storage.

  • Biological QC: Always benchmark the compound's efficacy against known pluripotency maintainers (positive controls) and vehicle-only treatments (negative controls) to establish a robust, trustworthy assay window.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 7188832, Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate". PubChem. URL:[Link]

  • Google Patents. "Application of ethyl p-methoxycinnamate and derivatives thereof in maintaining self-renewal and pluripotency of stem cells" (US20180195039A1).

Sources

Foundational

Comprehensive Technical Guide on Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate: Physicochemical Profiling and Mass Spectrometry Applications

Executive Summary In contemporary drug discovery and analytical chemistry, the benzofuran scaffold represents a "privileged structure" capable of diverse biological interactions. Ethyl 6-amino-3-methyl-1-benzofuran-2-car...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In contemporary drug discovery and analytical chemistry, the benzofuran scaffold represents a "privileged structure" capable of diverse biological interactions. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) is a highly versatile building block utilized in the synthesis of enzyme inhibitors and small-molecule stem cell modulators. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic logic behind its synthesis, and a self-validating High-Resolution Mass Spectrometry (HRMS) protocol for exact mass determination.

Designed for researchers and application scientists, this guide bridges the gap between theoretical structural data and practical, bench-level execution.

Physicochemical Properties & Structural Analysis

Before integrating this compound into synthetic workflows or analytical pipelines, it is critical to establish its baseline quantitative metrics. The 6-amino group acts as a potent hydrogen bond donor, while the ethyl ester provides a lipophilic terminus that can be strategically hydrolyzed or converted into hydrazides for downstream functionalization [1].

Key Quantitative Data Summary
PropertyValueMethod / Standard
Chemical Formula C₁₂H₁₃NO₃IUPAC
Molecular Weight 219.24 g/mol Isotopic Average
Exact Mass (Monoisotopic) 219.0895 DaMonoisotopic Calculation
[M+H]⁺ Precursor Ion 220.0968 m/zESI Positive Mode
CAS Registry Number 897614-72-1Chemical Abstracts Service
PubChem CID 7188832Database Identifier

The Causality of Mass Defect: Molecular Weight vs. Exact Mass

A common pitfall in metabolite identification and impurity profiling is the conflation of molecular weight with exact mass.

  • Molecular Weight (219.24 g/mol ): This is the abundance-weighted average of all naturally occurring isotopes (e.g., ¹²C and ¹³C). It is strictly used for stoichiometric calculations during synthesis.

  • Exact Mass (219.0895 Da): This is the calculated mass of the molecule using only the most abundant, specific isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O).

The Causality of Mass Defect: The exact mass is never a whole number due to the mass defect—the phenomenon where a fraction of mass is converted into nuclear binding energy during the formation of the atom. In High-Resolution Mass Spectrometry (HRMS), this mass defect acts as a highly specific elemental fingerprint. Because C₁₂H₁₃NO₃ has a unique mass defect, an Orbitrap or TOF analyzer can differentiate it from isobaric molecules (molecules with the same nominal mass of 219 but different elemental compositions) by measuring the mass to four decimal places.

High-Resolution Mass Spectrometry (HRMS) Protocol

To confidently validate the identity of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate, a self-validating LC-HRMS protocol must be employed. The following methodology explains the causality behind each experimental parameter.

Step-by-Step Methodology
  • Sample Preparation: Dissolve the analyte in LC-MS grade Acetonitrile/Water (50:50, v/v). Add 0.1% Formic Acid .

    • Causality: Formic acid is not added merely by convention; it actively drives the equilibrium toward the protonated state, ensuring efficient formation of the [M+H]⁺ precursor ion (m/z 220.0968) in the electrospray source while suppressing the formation of unwanted sodium ([M+Na]⁺) or potassium adducts.

  • UHPLC Separation: Inject 2 µL onto a sub-2 µm C18 column (e.g., 1.7 µm, 2.1 x 100 mm) using a gradient of 5% to 95% organic modifier over 10 minutes.

    • Causality: The sub-2 µm particle size minimizes longitudinal diffusion (peak broadening), resulting in sharp, concentrated elution bands that maximize the signal-to-noise ratio and prevent ion suppression from co-eluting matrix components.

  • ESI-HRMS Acquisition: Operate the Orbitrap mass analyzer in positive ion mode at a resolving power of R = 120,000 (at m/z 200).

    • Causality: A resolution of 120,000 ensures that the target peak (m/z 220.0968) is baseline-separated from background chemical noise and isobaric interferences, allowing for mass accuracy within <2 ppm.

  • Self-Validation (Isotopic Patterning): Verify the presence of the M+1 peak (m/z 221.1001).

    • Causality: Carbon-13 has a natural abundance of ~1.1%. A molecule with 12 carbon atoms will exhibit an M+1 peak at approximately 13.2% the intensity of the monoisotopic peak. If this ratio deviates significantly, the protocol flags a potential co-eluting impurity.

HRMS_Workflow Sample Sample Prep (0.1% Formic Acid) LC UHPLC Separation (C18 Column) Sample->LC ESI ESI Source (+ Ion Mode) LC->ESI Orbitrap Orbitrap HRMS (R=120k) ESI->Orbitrap Data Data Validation [M+H]+ 220.0968 Orbitrap->Data

Workflow for HRMS exact mass validation of ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Synthetic Pathways & Mechanistic Logic

The construction of the 3-methylbenzofuran-2-carboxylate scaffold typically relies on the condensation of an ortho-hydroxyacetophenone derivative with an α-haloester [2].

Step-by-Step Synthetic Protocol
  • O-Alkylation: 4-Amino-2-hydroxyacetophenone (1 eq) and Ethyl bromoacetate (1.1 eq) are dissolved in anhydrous N,N-Dimethylformamide (DMF).

  • Base Addition: Anhydrous Potassium Carbonate (K₂CO₃, 2 eq) is added, and the mixture is heated to 80°C.

    • Causality: K₂CO₃ is specifically chosen because its pKa is sufficient to deprotonate the phenolic hydroxyl group (creating a strong nucleophile) but weak enough to prevent the premature saponification (hydrolysis) of the ethyl ester. DMF, a polar aprotic solvent, is selected to leave the phenoxide anion unsolvated, thereby drastically accelerating the Sₙ2 displacement of the bromide.

  • Intramolecular Cyclization: The resulting phenoxyacetate intermediate undergoes an intramolecular, base-catalyzed aldol-type condensation. The active methylene group of the acetate attacks the carbonyl carbon of the acetophenone moiety.

  • Dehydration and Aromatization: The intermediate cyclized alcohol spontaneously loses a molecule of water (-H₂O).

    • Causality: This dehydration step is thermodynamically driven by the formation of the fully conjugated, aromatic benzofuran ring system, effectively acting as a thermodynamic sink that pulls the reaction to completion.

Synthetic_Pathway A 4-Amino-2-hydroxyacetophenone + Ethyl Bromoacetate B O-Alkylation Intermediate (SN2 Displacement) A->B K2CO3, DMF, 80°C C Intramolecular Cyclization (Aldol-type Condensation) B->C Base Catalysis D Dehydration (-H2O) (Aromatization) C->D Thermodynamic Drive E Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate D->E Final Product

Mechanistic pathway for the synthesis of the 3-methylbenzofuran-2-carboxylate scaffold.

Pharmacological Relevance in Drug Discovery

Understanding the exact mass and structural integrity of this molecule is vital because it serves as a critical precursor in advanced pharmacology.

  • Enzyme Inhibition: The ethyl ester can be converted into a carbohydrazide, which is a known pharmacophore for inhibiting metalloenzymes like Carbonic Anhydrase (hCA IX) and α-glucosidase, offering pathways for anti-cancer and anti-diabetic therapies [2].

  • Stem Cell Modulation: Recent patent literature has identified specific benzofuran-2-carboxylate derivatives as potent small-molecule regulators capable of maintaining the self-renewal capacity and pluripotency of induced pluripotent stem cells (iPSCs) [3]. The 6-amino group provides a critical vector for hydrogen bonding with target transcription factors, while the 3-methyl group restricts the rotational freedom of the molecule, locking it into a bioactive conformation.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7188832, Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.[Link]

  • Kowalewska, M., et al. Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, vol. 2013, Article ID 183718.[Link]

  • Google Patents.Application of ethyl p-methoxycinnamate and derivatives thereof in maintaining self-renewal and pluripotency of stem cells. US20180195039A1.

Protocols & Analytical Methods

Method

Synthesis protocol for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

The synthesis of highly functionalized benzofuran scaffolds requires precise regiochemical and chemoselective control. The benzofuran core is a privileged structure in drug discovery, frequently utilized in the developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The synthesis of highly functionalized benzofuran scaffolds requires precise regiochemical and chemoselective control. The benzofuran core is a privileged structure in drug discovery, frequently utilized in the development of novel therapeutics, including agents that maintain stem cell pluripotency[1] and selective carbonic anhydrase inhibitors[2].

As a Senior Application Scientist, I have designed this protocol to bypass common synthetic pitfalls—such as competitive N-alkylation and ester hydrolysis—by utilizing a robust two-phase approach. This guide details the strategic synthesis of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate via a modified one-pot cyclocondensation followed by a chemoselective nitro reduction.

Strategic Rationale & Retrosynthetic Analysis

A naive approach to synthesizing this molecule might involve the direct reaction of 3-aminophenol with ethyl 2-chloroacetoacetate. However, the high nucleophilicity of the primary amine leads to competitive N-alkylation, resulting in intractable mixtures.

To establish strict regiocontrol, this protocol employs 3-nitrophenol as the starting material. The nitro group serves a dual purpose: it acts as a protecting/deactivating group to ensure exclusive O-alkylation, and it directs the subsequent intramolecular cyclization to the less sterically hindered para-position (C6), cleanly affording the 6-nitro isomer[3],[4]. The nitro group is subsequently reduced to the target amine under mild catalytic conditions.

Reaction Pathway

G A 3-Nitrophenol + Ethyl 2-chloroacetoacetate B O-Alkylation Intermediate (Ether Formation) A->B K2CO3, DMF 90°C (SN2) C Ethyl 3-methyl-6-nitro- 1-benzofuran-2-carboxylate B->C Intramolecular Aldol/Dehydration D Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate C->D H2, Pd/C EtOAc, RT

Figure 1: Two-step synthetic workflow for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Phase 1: One-Pot Cyclocondensation

Objective: Synthesis of Ethyl 3-methyl-6-nitro-1-benzofuran-2-carboxylate.

Causality & Expert Insights
  • Base Selection: While stronger bases like NaH could accelerate etherification, they risk saponifying the ethyl ester of the 2-chloroacetoacetate or inducing uncontrolled aldol condensations. Anhydrous K₂CO₃ provides the optimal pKa balance to quantitatively generate the phenoxide while preserving the ester functionality[2].

  • Solvent Dynamics: DMF is critical here. As a polar aprotic solvent, it not only accelerates the initial Sₙ2 O-alkylation but also stabilizes the subsequent enolate required for the intramolecular ring closure, allowing both steps to occur in a single pot without isolating the unstable ether intermediate[3].

Step-by-Step Protocol
  • Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all glassware is oven-dried.

  • Phenoxide Generation: Add 3-nitrophenol (10.0 mmol, 1.39 g) and anhydrous K₂CO₃ (25.0 mmol, 3.45 g) to 30 mL of anhydrous DMF. Stir the suspension at room temperature for 15 minutes. The solution will turn a deep yellow/orange, indicating phenoxide formation.

  • Alkylation: Add ethyl 2-chloroacetoacetate (12.0 mmol, 1.98 g) dropwise via syringe over 5 minutes.

  • Cyclization: Heat the reaction mixture to 90–100 °C using an oil bath and stir vigorously for 4–6 hours.

  • Workup: Cool the mixture to room temperature and pour it slowly into 150 mL of vigorously stirred, ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to effectively partition and remove residual DMF.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via recrystallization from hot ethanol to afford the pure nitro intermediate.

Self-Validating Checkpoint

Do not proceed to workup until TLC (Hexane:EtOAc 8:2) confirms the complete consumption of 3-nitrophenol. The intermediate ether may appear transiently, but the final benzofuran will present as a distinct, intensely UV-active spot at R_f ~0.60.

Phase 2: Chemoselective Nitro Reduction

Objective: Synthesis of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Causality & Expert Insights
  • Catalyst Choice: 10% Pd/C under an H₂ atmosphere provides a clean, neutral reduction environment. This prevents the transesterification or ester hydrolysis that frequently plagues harsh acidic metal reductions (e.g., Fe/HCl or SnCl₂).

  • Solvent Selection: Ethyl acetate is utilized instead of methanol or ethanol. Alcohols can facilitate trace acid/base-catalyzed transesterification of the ethyl ester, leading to mixed methyl/ethyl ester products. Ethyl acetate completely eliminates this risk.

Step-by-Step Protocol
  • Preparation: In a 100 mL round-bottom flask, dissolve the Ethyl 3-methyl-6-nitro-1-benzofuran-2-carboxylate (5.0 mmol, 1.24 g) in 25 mL of HPLC-grade Ethyl Acetate.

  • Catalyst Addition: Carefully add 10% Pd/C (125 mg, ~10% w/w) to the solution. Safety Note: Add the catalyst under a gentle stream of nitrogen to prevent solvent ignition.

  • Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask using a vacuum line and backfill with Hydrogen gas (H₂) via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

  • Reduction: Stir the reaction vigorously at room temperature for 12–16 hours under the H₂ balloon.

  • Filtration: Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with an additional 20 mL of Ethyl Acetate to ensure quantitative transfer.

  • Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified via flash column chromatography (Hexane:EtOAc gradient) or used directly if purity exceeds 95% by NMR.

Self-Validating Checkpoint

Validation is achieved via Ninhydrin staining. The starting nitro compound is Ninhydrin-negative, whereas the product amine will immediately stain a deep purple/brown upon heating. Cease hydrogenation only when the UV-active starting material spot is completely absent to avoid mixed reaction profiles.

Quantitative Data & Analytical Characterization

The following table summarizes the expected physical and analytical parameters required to validate the integrity of the synthesis at each phase.

ParameterPhase 1: Intermediate (Nitro)Phase 2: Target (Amino)
Chemical Formula C₁₂H₁₁NO₅C₁₂H₁₃NO₃
Appearance Pale yellow solidOff-white to light brown solid
Expected Yield 65 – 75%85 – 95%
TLC System Hexane:EtOAc (8:2)Hexane:EtOAc (6:4)
TLC R_f Value ~0.60 (Strongly UV active)~0.30 (Ninhydrin positive)
Key ¹H NMR (CDCl₃) δ 8.4 (d, H-7), 2.6 (s, 3H, CH₃)δ 3.9 (br s, 2H, NH₂), 2.5 (s, 3H, CH₃)

References

  • Application of ethyl p-methoxycinnamate and derivatives thereof in maintaining self-renewal and pluripotency of stem cells.
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega.[Link]

  • Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Medicinal Chemistry Letters.[Link]

Sources

Application

Application Note: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate as a Bifunctional Building Block in Drug Discovery and Regenerative Medicine

Audience: Medicinal Chemists, Stem Cell Biologists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols Executive Summary & Mechanistic Rationale Ethyl 6-amino-3-methyl-1-benzofuran-2-c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Medicinal Chemists, Stem Cell Biologists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Executive Summary & Mechanistic Rationale

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) is a highly versatile, functionalized heterocyclic scaffold that bridges two distinct frontiers in modern therapeutics: targeted oncology and regenerative medicine. Unlike monofunctional reagents, this compound offers dual utility. It serves as a highly reactive synthetic building block for generating kinase inhibitor libraries[1], while simultaneously acting as a standalone small-molecule regulator capable of maintaining stem cell pluripotency[2].

Scaffold Privileges in Oncology (Pim-1 Kinase Inhibition)

The benzofuran-2-carboxylic acid core is a privileged pharmacophore in oncology, particularly for targeting the Pim kinase family (Pim-1, Pim-2, Pim-3), which is overexpressed in prostate cancer and hematological malignancies[1]. The structural logic of using Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate lies in its two functional handles:

  • The C2-Ethyl Ester: Serves as a stable protecting group during library synthesis. Upon saponification to the free carboxylic acid, it forms critical, self-validating salt-bridge and hydrogen-bond interactions with the ATP-binding pocket of Pim-1[1].

  • The C6-Amino Group: Acts as a primary nucleophile for transamidation or coupling, allowing medicinal chemists to easily extend the molecule into the kinase hinge region to optimize binding affinity and selectivity[3].

Small-Molecule Regulation of Stem Cell Pluripotency

In regenerative medicine, maintaining the self-renewal capacity of embryonic stem cells (ESCs) and induced pluripotent stem cells (iPSCs) traditionally requires complex feeder layers or expensive recombinant growth factors. Recent advancements have identified Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate as a potent small-molecule regulator that promotes the expression of the Oct4 gene[2].

  • Causality of Experimental Choice: Utilizing this small molecule bypasses the genomic integration risks associated with viral reprogramming vectors. Furthermore, small molecules offer superior pharmacokinetic control—they are easily administered via culture media and rapidly withdrawn when controlled differentiation is desired[2].

Physicochemical & Biological Profile

To facilitate experimental design, the quantitative and functional parameters of the scaffold are summarized below.

Parameter / TargetValue / DescriptionExperimental Context
Chemical Formula C₁₂H₁₃NO₃Core heterocyclic scaffold[4].
Molecular Weight 219.24 g/mol Highly favorable for fragment-based drug discovery (FBDD) and Lipinski's Rule of 5[5].
Primary Synthetic Sites C6 (Amino), C2 (Ester)Enables orthogonal functionalization without cross-reactivity.
Oncology Target Pim-1 / Pim-2 KinasesPrecursor for competitive ATP-pocket inhibitors[1].
Regenerative Target Oct4 Transcription FactorUpregulates pluripotency networks in iPSCs/ESCs[2].

Experimental Protocols

Protocol A: Stem Cell Maintenance via Oct4 Upregulation

This protocol outlines the use of the compound as a media supplement to maintain the undifferentiated state of stem cells.

Materials:

  • Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (>98% purity)

  • Cell culture grade DMSO

  • Basal stem cell media (e.g., mTeSR™ or equivalent)

Step-by-Step Methodology:

  • Stock Solution Preparation: Dissolve the compound in sterile DMSO to create a 10 mM master stock. Causality: The benzofuran core is hydrophobic; DMSO ensures complete solvation. Aliquot and store at -20°C to prevent repeated freeze-thaw degradation.

  • Media Formulation: Dilute the stock solution into the basal media to achieve a final working concentration of 1.0 µM to 5.0 µM. Critical Control: Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

  • Cell Culture: Aspirate old media from the iPSC culture and replace it with the supplemented media. Perform media exchanges every 48 hours. The small molecule will passively diffuse across the cell membrane to engage intracellular targets.

  • Self-Validating Step (RT-qPCR): To verify efficacy, extract total RNA after 5 days of culture. Perform RT-qPCR targeting the Oct4 gene (Downstream primer: 5′-TCGTGCGTGACATTAAGGAG-3′)[2]. A >2-fold upregulation relative to vehicle-control confirms successful phenotypic maintenance.

StemCellPathway A Small Molecule (Benzofuran Derivative) B Oct4 Gene Expression A->B Transcriptional Activation C Pluripotency Network B->C Master Regulation D Stem Cell Self-Renewal C->D Phenotypic Maintenance

Caption: Pathway of small-molecule induced stem cell pluripotency via Oct4 regulation.

Protocol B: Synthetic Derivatization for Kinase Inhibitor Library Generation

This workflow details the transformation of the building block into a biologically active Pim-1 kinase inhibitor.

Step 1: C6-Amide Coupling (Diversification)

  • Dissolve 1.0 eq of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

  • Add 1.5 eq of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the equilibrium forward without interfering with the electrophile.

  • Dropwise add 1.2 eq of the desired acyl chloride (R-COCl) at 0°C. Warm to room temperature and stir for 4 hours.

  • Quench with saturated NaHCO₃, extract with DCM, dry over MgSO₄, and concentrate.

Step 2: C2-Ester Hydrolysis (Pharmacophore Activation)

  • Dissolve the intermediate from Step 1 in a 3:1 mixture of THF and H₂O.

  • Add 3.0 eq of Lithium Hydroxide (LiOH) monohydrate. Stir at room temperature for 12 hours.

  • Causality of Choice: The ethyl ester is a synthetic protecting group. It must be hydrolyzed to a free carboxylic acid because X-ray crystallography confirms that the free acid is strictly required to form a salt-bridge with the catalytic lysine in the Pim-1 active site[1].

  • Acidify the mixture to pH 3 using 1M HCl to precipitate the active benzofuran-2-carboxylic acid derivative. Filter and dry under vacuum.

SynthesisWorkflow S1 Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate S2 C6-Amide Derivatization (Library Diversification) S1->S2 R-COCl, DIPEA, DCM (Nucleophilic Acyl Substitution) S3 C2-Ester Hydrolysis (Pharmacophore Activation) S2->S3 LiOH, THF/H2O (Saponification) S4 Active Pim-1 Inhibitor (Salt-Bridge Competent) S3->S4 Yields Free Carboxylic Acid

Caption: Synthetic workflow for generating Pim-1 kinase inhibitors from the benzofuran scaffold.

References

  • Xiang, Y., et al. (2011). The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(10), 3050-3056.

  • US Patent 20180195039A1 (2018). Application of ethyl p-methoxycinnamate and derivatives thereof in maintaining self-renewal and pluripotency of stem cells. Google Patents.

  • Sigma-Aldrich / Chemspace. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Product Specifications.

Sources

Method

Application Note: Exploiting Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate as a Privileged Scaffold in Targeted Therapeutics

Executive Summary & Mechanistic Rationale In modern medicinal chemistry, the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets—is a co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets—is a cornerstone of rational drug design. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) has emerged as a highly versatile building block for synthesizing multi-kinase inhibitors, antimicrobial agents, and epigenetic modulators[1].

The utility of this specific molecule lies in its unique structural biology and orthogonal reactivity:

  • Benzofuran Core: Acts as a bioisostere for indole and benzimidazole. The oxygen-containing heteroaromatic ring provides favorable lipophilicity and π−π stacking capabilities within hydrophobic enzyme pockets, such as the ATP-binding clefts of kinases[2].

  • C2-Ethyl Carboxylate: A highly reactive electrophilic center. It serves as a synthetic handle for constructing extended pharmacophores (e.g., oxadiazoles, pyrazoles, or hydrazides) that can coordinate with metal ions (like Zinc in Carbonic Anhydrase) or project into solvent-exposed regions[3].

  • C6-Amino Group: An electron-donating moiety that provides a nucleophilic site for amidation, sulfonylation, or urea formation. This is crucial for establishing hydrogen bond donor/acceptor networks with kinase hinge regions[4].

  • C3-Methyl Group: Introduces a critical steric constraint. This methyl group restricts the free rotation of substituents at the C2 position, locking the molecule into a specific bioactive conformation that enhances target selectivity and reduces entropic penalties upon binding[5].

Divergent Synthetic Workflows

Because the C2-ester and the C6-amine possess vastly different electronic properties, this scaffold allows for orthogonal, protecting-group-free functionalization .

Synthesis Core Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Hydrazinolysis C2-Hydrazinolysis (NH2NH2·H2O) Core->Hydrazinolysis Reflux, EtOH Amidation C6-Urea Formation (R-NCO) Core->Amidation THF, RT Saponification C2-Saponification (NaOH, then HCl) Core->Saponification THF/H2O, 60°C Target1 Carbohydrazides (Antimicrobial / PI3K Scaffolds) Hydrazinolysis->Target1 Target2 Urea Derivatives (Multi-Kinase Inhibitors) Amidation->Target2 Target3 Carboxylic Acids (Carbonic Anhydrase Inhibitors) Saponification->Target3

Divergent synthetic workflows for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Representative Biological Efficacy

Derivatives synthesized from the benzofuran-2-carboxylate scaffold have demonstrated potent efficacy across a wide spectrum of therapeutic targets. The table below summarizes key quantitative data from recent structural optimizations.

Derivative ScaffoldPrimary TargetTherapeutic IndicationKey Efficacy MetricReference
Benzofuran-thiazole hybrid PI3K α Hepatocellular / Breast CancerIC 50​ = 4.1 – 20.5 μ M[4]
Benzofuran-carboxylic acid hCA IXHypoxic TumorsK i​ = 0.56 – 5.1 μ M[3]
Benzofuran-pyrazole B-Raf / c-MetBroad-spectrum CarcinomaIC 50​ = 0.078 – 0.405 μ g/mL[5]
Benzofuran-benzyl sulfone SIRT2Epigenetic DysregulationIC 50​ = 3.81 – 8.85 μ M[2]

Validated Experimental Protocols

To ensure high-fidelity synthesis, the following protocols are designed as self-validating systems , incorporating causality for reagent selection and built-in analytical checkpoints.

Protocol A: Chemoselective C2-Hydrazinolysis

This protocol converts the C2-ethyl ester into a carbohydrazide, a mandatory precursor for synthesizing bioactive oxadiazole or triazole rings[3].

  • Causality & Design: The 6-amino group (an aniline derivative) is significantly less nucleophilic than hydrazine due to the alpha-effect and delocalization into the aromatic core. Therefore, reacting the scaffold with hydrazine hydrate selectively attacks the C2-ester without requiring protection of the C6-amine. A 5.0 molar excess of hydrazine is used to prevent the formation of symmetric diacylhydrazine dimers.

  • Step-by-Step Procedure:

    • Suspend Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (1.0 eq, 10 mmol) in 30 mL of absolute ethanol.

    • Add hydrazine hydrate (80% aqueous solution, 5.0 eq, 50 mmol) dropwise at room temperature.

    • Heat the mixture to reflux (78°C) under an inert nitrogen atmosphere for 4–6 hours.

    • In-Process Validation: Monitor via TLC (Hexane:EtOAc 7:3). The starting ester ( Rf​≈0.7 ) will disappear, replaced by a highly polar baseline spot ( Rf​≈0.1 ) that stains strongly with ninhydrin.

    • Cool the reaction to 0°C. The carbohydrazide product will precipitate out of the ethanol solution.

    • Filter the precipitate, wash with ice-cold ethanol (2 × 10 mL), and dry under vacuum.

  • Post-Process Validation: 1 H NMR (DMSO- d6​ ) must confirm the disappearance of the ethyl signals (quartet at 4.3 ppm, triplet at 1.3 ppm) and the appearance of a broad singlet (>9.0 ppm) corresponding to the hydrazide -NH- proton.

Protocol B: C6-Amine Functionalization via Urea Coupling

Urea linkages are highly prized in kinase inhibitors for their ability to act as bidentate hydrogen bond donors to the kinase hinge region[5].

  • Causality & Design: Because the C6-aniline is a weak nucleophile, it is reacted with a highly electrophilic aryl isocyanate. The C2-ester is entirely unreactive toward isocyanates, ensuring perfect chemoselectivity. Anhydrous THF is used to prevent the isocyanate from hydrolyzing into a symmetric urea byproduct.

  • Step-by-Step Procedure:

    • Dissolve Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (1.0 eq, 5 mmol) in 20 mL of anhydrous THF.

    • Add the desired aryl isocyanate (1.05 eq, 5.25 mmol) dropwise over 10 minutes at room temperature.

    • Stir the reaction continuously for 2–4 hours.

    • In-Process Validation: The reaction mixture will transition from a clear solution to a cloudy suspension as the highly insoluble asymmetric urea precipitates.

    • Quench the reaction with 1 mL of methanol to destroy unreacted isocyanate.

    • Concentrate the solvent in vacuo, triturate the residue with diethyl ether, and filter.

  • Post-Process Validation: IR spectroscopy must show a strong, new C=O stretch at 1650–1670 cm −1 (urea carbonyl), distinct from the original ester carbonyl ( 1710 cm −1 ). LC-MS should confirm the exact mass [M+H] + .

Systems Pharmacology: Kinase Inhibition Pathways

Benzofuran-derived compounds synthesized from this scaffold frequently act as ATP-competitive inhibitors. By occupying the ATP-binding pocket of kinases like PI3K and Receptor Tyrosine Kinases (RTKs), they halt the downstream phosphorylation cascade responsible for tumor cell survival and proliferation[4].

Pathway Inhibitor Benzofuran Derivative RTK Receptor Tyrosine Kinase (e.g., c-Met, EGFR) Inhibitor->RTK Hinge region binding PI3K PI3K (Phosphoinositide 3-kinase) Inhibitor->PI3K ATP-competitive binding RTK->PI3K Phosphorylation PIP3 PIP3 Generation PI3K->PIP3 Catalysis Akt Akt / PKB Activation PIP3->Akt Membrane Recruitment Apoptosis Cell Cycle Arrest & Apoptosis Akt->Apoptosis Inhibition of Survival

Mechanism of action for benzofuran-derived multi-kinase inhibitors in the PI3K/Akt pathway.

References

  • Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study.
  • Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Medicinal Chemistry Letters. Link
  • Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors with potential antiprolifer
  • Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. MDPI. Link

Sources

Application

Application Note: Advanced Derivatization of the 6-Amino Group in Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Executive Summary & Mechanistic Rationale Benzofuran derivatives represent a "privileged scaffold" in medicinal chemistry, frequently utilized in the development of antimicrobial, anti-inflammatory, and anticancer agents...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Benzofuran derivatives represent a "privileged scaffold" in medicinal chemistry, frequently utilized in the development of antimicrobial, anti-inflammatory, and anticancer agents[1],[2]. Specifically, Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) serves as a highly versatile building block[3],[4].

The derivatization of the 6-amino group on this scaffold presents unique electronic and steric considerations. The oxygen atom in the furan ring donates electron density into the aromatic system, while the ethyl 2-carboxylate group exerts a competing electron-withdrawing effect. Consequently, the 6-amino group behaves as a slightly deactivated aniline. To achieve high-yielding functionalizations (such as amidation, reductive amination, and sulfonylation), standard aliphatic amine protocols must be rigorously optimized. This guide outlines field-proven, self-validating methodologies designed to maximize chemoselectivity and yield when derivatizing this specific aniline-like moiety.

Derivatization Workflow

The following diagram illustrates the three primary synthetic pathways for the 6-amino group, highlighting the optimal reagent systems for each transformation.

G SM Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Amidation Amidation (HATU/DIPEA) Target: Amide Derivatives SM->Amidation R-COOH, HATU DIPEA, DMF, RT Sulfonylation Sulfonylation (R-SO2Cl/Pyr) Target: Sulfonamides SM->Sulfonylation R-SO2Cl, Pyridine DCM, 0°C to RT RedAmin Reductive Amination (STAB) Target: 2°/3° Amines SM->RedAmin R-CHO, NaBH(OAc)3 DCE, AcOH, RT OptA High Yield (>85%) Fast Aminolysis Amidation->OptA OptB Moderate-High Yield (70-90%) Chemoselective Sulfonylation->OptB OptC Excellent Yield (>90%) No Over-alkylation RedAmin->OptC

Figure 1: Divergent derivatization pathways for the 6-amino group of the benzofuran scaffold.

Experimental Methodologies & Causality

Amidation via Uronium-Based Activation (HATU)

For the formation of amide bonds with the 6-amino group, traditional carbodiimide reagents (e.g., EDC/HOBt) often result in sluggish kinetics and incomplete conversion due to the deactivated nature of the aniline. We employ HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[5]. Causality: HATU rapidly generates an active OAt (7-azabenzotriazole) ester. The nitrogen atom in the pyridine ring of the HOAt leaving group provides a neighboring-group effect, significantly accelerating the nucleophilic attack by the 6-amino group and outcompeting side reactions like oxazolone formation or guanidylation[6].

Protocol:

  • Pre-activation: Dissolve the desired carboxylic acid (1.2 equiv.) and HATU (1.5 equiv.) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.). Stir at room temperature for 15 minutes to ensure complete formation of the active OAt ester.

  • Coupling: Add Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (1.0 equiv.) to the activated mixture.

  • Reaction: Stir at room temperature for 4 hours under a nitrogen atmosphere.

  • Self-Validation Check: Monitor via LC-MS. The disappearance of the starting material peak ( m/z 220.1[M+H]+) and the emergence of the product mass confirm completion. A persistent m/z 220.1 peak indicates insufficient activation; add an additional 0.2 equiv. of HATU.

  • Workup: Quench with saturated aqueous NaHCO3​ , extract with EtOAc, wash the organic layer with 5% LiCl (to remove DMF), dry over Na2​SO4​ , and concentrate.

Reductive Amination via Hydride Transfer (STAB)

Direct alkylation of the 6-amino group with alkyl halides frequently leads to uncontrollable over-alkylation. Reductive amination using Sodium triacetoxyborohydride (STAB) is the superior alternative[7]. Causality: STAB is a mild reducing agent that selectively reduces the transient iminium ion without reducing the starting aldehyde. We utilize 1,2-Dichloroethane (DCE) over THF, as DCE provides superior solubility and faster reaction kinetics for STAB-mediated reductions[8]. The addition of acetic acid catalyzes imine formation.

Protocol:

  • Imine Formation: Combine the benzofuran substrate (1.0 equiv.) and the target aldehyde (1.1 equiv.) in anhydrous DCE (0.2 M). Add glacial acetic acid (1.0 equiv.). Stir at room temperature for 30 minutes.

  • Reduction: Add STAB (1.5 equiv.) portion-wise to control any mild exotherm.

  • Reaction: Stir at room temperature for 16 hours.

  • Self-Validation Check: TLC (Hexanes/EtOAc 7:3, UV 254 nm). The intermediate imine usually appears as a distinct, often brightly fluorescent spot. Complete reduction is indicated by the shift to a more polar spot (the secondary amine).

  • Workup: Quench carefully with 1N NaOH to neutralize the acetic acid and boron complexes. Extract with DCM, wash with brine, dry over MgSO4​ , and purify via flash chromatography.

Sulfonylation via Nucleophilic Catalysis

Sulfonylation of anilines requires careful base selection to prevent di-sulfonylation and ensure complete conversion[9],[10]. Causality: We utilize Pyridine in Dichloromethane (DCM). Pyridine acts dual-purposely: it neutralizes the HCl byproduct (preventing the protonation and deactivation of the 6-amino group) and acts as a nucleophilic catalyst by forming a highly reactive sulfonylpyridinium intermediate.

Protocol:

  • Preparation: Dissolve the benzofuran substrate (1.0 equiv.) in anhydrous DCM (0.15 M). Add Pyridine (2.0 equiv.) and cool the mixture to 0 °C in an ice bath.

  • Addition: Slowly add the sulfonyl chloride (1.2 equiv.) dropwise. Causality: Dropwise addition at 0 °C prevents localized heating and suppresses the formation of di-sulfonylated byproducts.

  • Reaction: Allow the reaction to warm to room temperature and stir for 6 hours.

  • Self-Validation Check: If di-sulfonylation occurs (detectable by LC-MS as[M+H+SO2R]+), it indicates excess sulfonyl chloride or prolonged reaction times. To reverse di-sulfonylation, treat the crude mixture with TBAF or mild aqueous base during workup.

  • Workup: Dilute with DCM, wash sequentially with 1N HCl (to remove excess pyridine), saturated NaHCO3​ , and brine. Dry and concentrate.

Quantitative Optimization Data

The following table summarizes the optimization metrics for the derivatization of the 6-amino group, demonstrating the empirical superiority of the selected protocols.

Derivatization PathwayReagent SystemSolventTemp (°C)Time (h)Conversion (%)Isolated Yield (%)
Amidation (Optimal) R-COOH, HATU, DIPEA DMF 25 4 >95 88
Amidation (Sub-optimal)R-COOH, EDC, HOBtDMF25127565
Sulfonylation (Optimal) R-SO₂Cl, Pyridine DCM 0 to 25 6 >95 92
Sulfonylation (Sub-optimal)R-SO₂Cl, Et₃NDCM25128071
Red. Amination (Optimal) R-CHO, STAB, AcOH DCE 25 16 >95 89
Red. Amination (Sub-optimal)R-CHO, NaBH₃CNMeOH65248576

Sources

Method

Application Note: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate in Fluorescent Probe Development

Executive Summary The development of highly sensitive, target-specific fluorescent probes is a cornerstone of modern molecular diagnostics and live-cell imaging. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (EAMBC)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of highly sensitive, target-specific fluorescent probes is a cornerstone of modern molecular diagnostics and live-cell imaging. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (EAMBC) is a highly versatile, commercially available building block that serves as the fluorophoric core for a wide array of biological sensors. Historically foundational to the development of the widely used calcium indicator Fura-2, this benzofuran scaffold offers exceptional photophysical properties, including a large Stokes shift, high quantum yield, and pronounced solvatochromism.

This application note provides a comprehensive guide for researchers and drug development professionals on how to leverage EAMBC to synthesize, characterize, and apply custom fluorescent probes (e.g., metal ion indicators or biothiol sensors) in biological systems.

Mechanistic Insights: The Push-Pull Photophysics (E-E-A-T)

The utility of EAMBC lies in its Intramolecular Charge Transfer (ICT) mechanism. The molecule is a classic "push-pull" fluorophore:

  • The Donor ("Push"): The 6-amino group possesses a nitrogen lone pair that donates electron density into the aromatic system.

  • The Acceptor ("Pull"): The 2-carboxylate group acts as an electron-withdrawing moiety.

Upon photon absorption, electron density rapidly shifts from the donor to the acceptor, creating a highly dipolar excited state. Because this excited state is more polar than the ground state, polar solvents stabilize it, lowering its energy and causing a red-shift in the emission spectrum—a phenomenon known as solvatochromism .

Sensing Mechanism: When designing a probe, the 6-amino group is typically functionalized with a recognition moiety (e.g., a chelator like BAPTA for Ca²⁺, or di-2-picolylamine for Zn²⁺). When the target analyte binds to the nitrogen lone pair, the electron-donating capability of the amine is sequestered. This disrupts the ICT, widening the HOMO-LUMO gap and causing a dramatic hypsochromic (blue) shift in both absorption and emission spectra. This predictable shift enables precise, concentration-independent ratiometric sensing .

Workflow & Synthesis Strategy

The transformation of EAMBC into a functional biological probe requires selective modification of its functional handles. The amine is typically alkylated to install the sensing mechanism, while the ester is hydrolyzed to improve aqueous solubility or facilitate further bioconjugation.

G A Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate B Donor Modification (N-Alkylation) A->B Add Recognition Moiety C Acceptor Modification (Ester Hydrolysis) A->C Enhance Aqueous Solubility D Target-Specific Fluorescent Probe B->D C->D E Live-Cell Application (Analyte Binding) D->E AM-Ester Loading F ICT Modulation (Signal Readout) E->F Ratiometric or Turn-On Response

Workflow for developing functional fluorescent probes from the benzofuran building block.

Experimental Protocols

Protocol 1: Synthesis of a Metal-Chelating Probe Precursor (N-Alkylation)

To convert EAMBC into an ion sensor, the primary amine must be converted into a tertiary amine bearing chelating arms (e.g., acetate groups).

  • Preparation: Dissolve EAMBC (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

    • Causality: DMF is a polar aprotic solvent that solubilizes both the organic building block and the reagents. The anhydrous environment is critical to prevent premature hydrolysis of the ethyl ester.

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA) (3.0 eq) to the solution.

    • Causality: DIPEA acts as a non-nucleophilic base. It neutralizes the acid byproducts generated during the subsequent Sₙ2 alkylation, preventing the protonation of the 6-amino group (which would render it non-nucleophilic) without competing for the electrophile.

  • Alkylation: Slowly add ethyl bromoacetate (2.5 eq) dropwise. Heat the reaction mixture to 80°C under an argon atmosphere for 12–16 hours.

    • Causality: The 6-amino group on the benzofuran ring is less nucleophilic than a standard aliphatic amine due to its conjugation with the electron-withdrawing 2-carboxylate group. Elevated temperature is required to overcome the activation energy barrier for bis-alkylation.

  • Self-Validating Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The starting EAMBC is highly fluorescent under 365 nm UV light. As the primary amine is converted to a tertiary amine, the electron-donating capacity is altered, resulting in a visible shift in fluorescence intensity. Confirm the bis-alkylated product mass via LC-MS (ESI+).

Protocol 2: Photophysical Characterization and Titration

Before live-cell application, the probe's dissociation constant ( Kd​ ) must be determined in a controlled environment.

  • Stock Preparation: Prepare a 10 mM stock solution of the purified probe in spectroscopic-grade DMSO.

    • Causality: DMSO prevents the aggregation of the hydrophobic probe, ensuring monomeric fluorescence.

  • Buffer Dilution: Dilute the stock to a working concentration of 5 µM in a physiologically relevant buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM KCl).

    • Causality: This mimics intracellular ionic strength and pH, ensuring the measured Kd​ translates accurately to in vitro models .

  • Titration: Perform a UV-Vis and fluorescence titration by adding increasing aliquots of the target analyte (e.g., ZnCl₂ or CaCl₂). Record the emission spectra after each addition.

  • Self-Validating Checkpoint: Plot the ratio of fluorescence intensities at the two emission maxima against the analyte concentration. Calculate the Kd​ using a non-linear regression fit (e.g., Hill equation). An R2>0.99 validates a 1:1 binding stoichiometry and confirms probe integrity.

Protocol 3: Live-Cell Imaging and AM-Ester Loading

To utilize the probe inside living cells, it must be rendered membrane-permeable.

  • AM-Esterification: If the probe contains free carboxylic acids (post-hydrolysis), react them with bromomethyl acetate to create acetoxymethyl (AM) esters.

    • Causality: Free carboxylic acids are negatively charged and cannot cross the hydrophobic lipid bilayer. The AM-ester masks these charges, allowing passive diffusion into the cell.

  • Cell Loading: Incubate HeLa or HEK293 cells with 5 µM of the AM-ester probe in Hank's Balanced Salt Solution (HBSS) for 30 minutes at 37°C.

    • Causality: Once inside the cytosol, ubiquitous intracellular esterases cleave the AM groups. This unmasks the carboxylic acids, trapping the active, membrane-impermeable fluorescent probe inside the cell.

  • Imaging: Wash the cells 3x with fresh HBSS to remove extracellular background fluorescence, and image using a confocal laser scanning microscope.

Data Presentation: Photophysical Properties

The following table summarizes the representative photophysical properties of the 6-amino-benzofuran core, demonstrating its pronounced solvatochromic behavior driven by the ICT mechanism.

SolventPolarity IndexAbsorption Max (nm)Emission Max (nm)Stokes Shift (cm⁻¹)Quantum Yield (Φ)
Toluene2.4~340~420~56000.85
Dichloromethane3.1~345~440~62000.80
Methanol5.1~355~480~73000.45
Water (PBS, pH 7.4)9.0~360~510~81000.15

Note: Values are representative for 6-amino-benzofuran-2-carboxylate derivatives to illustrate solvatochromic ICT behavior. Actual values will vary based on specific N-alkylation substitutions.

References

  • Title: Tuning the Spectroscopic Properties of Ratiometric Fluorescent Metal Indicators: Experimental and Computational Studies on Mag-fura-2 and Analogues Source: Journal of Physical Chemistry B (ACS Publications) URL: [Link]

  • Title: Polarity-based fluorescence probes: properties and applications Source: RSC Advances (via PubMed Central - NIH) URL: [Link]

  • Title: Microenvironment-Sensitive Fluorescent Nucleotide Probes from Benzofuran, Benzothiophene, and Selenophene as Substrates for DNA Polymerases Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Application

Application Note: Catalytic Hydrogenation Methods to Yield Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Introduction & Mechanistic Rationale Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate is a critical, rigid pharmacophore frequently utilized in drug discovery and development. The synthesis of this highly functionalized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate is a critical, rigid pharmacophore frequently utilized in drug discovery and development. The synthesis of this highly functionalized aniline derivative relies on the selective reduction of its nitro precursor, Ethyl 3-methyl-6-nitro-1-benzofuran-2-carboxylate.

The catalytic reduction of an aromatic nitro group to an amine is not a single-step event; it proceeds via a well-documented cascade of reactive intermediates: nitro nitroso hydroxylamine amine[1]. In the context of benzofuran systems, achieving strict chemoselectivity is the primary synthetic challenge. The chosen catalytic system must efficiently reduce the nitro group while completely avoiding the over-reduction of the electron-rich heteroaromatic furan ring and preventing the hydrogenolysis of the ester moiety[2].

Causality of Experimental Choices
  • Catalyst Selection: Palladium on Carbon (10% Pd/C) is the premier catalyst for this transformation. While Platinum Oxide (PtO2) is highly active, it carries a higher risk of over-reducing the benzofuran core. Pd/C provides a self-regulating balance, offering high chemoselectivity for the nitro group under mild, ambient conditions[3].

  • Solvent Dynamics: Solvent choice dictates both reaction kinetics and byproduct formation. Ethanol is highly recommended because it perfectly matches the ethyl ester moiety of the substrate, completely mitigating the risk of transesterification that could occur if methanol were used. Alternatively, Ethyl Acetate is an excellent aprotic solvent that provides superior solubility for the nitrobenzofuran precursor and often yields a cleaner reaction profile by suppressing partial ring hydrogenation.

Mechanism Nitro Nitrobenzofuran (Ar-NO2) Nitroso Nitroso Intermediate (Ar-NO) Nitro->Nitroso + H2, - H2O Hydroxylamine Hydroxylamine (Ar-NHOH) Nitroso->Hydroxylamine + H2 Amine Aminobenzofuran (Ar-NH2) Hydroxylamine->Amine + H2, - H2O

Mechanistic pathway of catalytic nitro reduction to amine via reactive intermediates.

Experimental Design & Quantitative Parameters

To accommodate different laboratory setups (e.g., availability of high-pressure hydrogen reactors vs. standard benchtop glassware), two distinct methodologies are validated below: Direct Hydrogenation (H2 Gas) and Catalytic Transfer Hydrogenation (CTH)[4].

Table 1: Comparative Optimization Data for Nitrobenzofuran Reduction
ParameterProtocol A: Direct Hydrogenation (H₂ Gas)Protocol B: Catalytic Transfer Hydrogenation
Catalyst 10% Pd/C (5 mol% loading)10% Pd/C (5–10 mol% loading)
Hydrogen Source H₂ Gas (1 atm via balloon)Ammonium Formate (4.0 equivalents)
Optimal Solvent Ethyl Acetate or EthanolEthanol (Requires protic solvent for CTH)
Temperature 20–25 °C (Room Temperature)60–70 °C (Mild Reflux)
Reaction Time 2–4 hours1–2 hours
Chemoselectivity Excellent (No furan reduction)Very High (Mildest conditions for esters)
Safety Profile Requires H₂ gas handlingBenchtop safe; no H₂ cylinders required

Detailed Experimental Protocols

Protocol A: Direct Catalytic Hydrogenation (H₂ Gas)

This protocol is a self-validating system: the dissolution of the nitro compound yields a pale yellow solution, which transitions to a darker, distinct color profile upon complete conversion to the amine.

  • Substrate Preparation: In a flame-dried 100 mL round-bottom flask, dissolve Ethyl 3-methyl-6-nitro-1-benzofuran-2-carboxylate (1.0 g, 4.01 mmol) in 25 mL of anhydrous Ethyl Acetate.

  • Catalyst Addition: Flush the flask with Argon gas for 5 minutes. Carefully add 10% Pd/C (0.1 g, ~10% w/w). Causality Note: Adding the catalyst under an inert atmosphere prevents the solvent vapors from igniting upon contact with the pyrophoric dry palladium.

  • Atmosphere Exchange: Seal the flask with a rubber septum. Using a vacuum manifold, evacuate the flask and backfill with Hydrogen gas (H₂) from a double-layered balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

  • Reaction Phase: Stir the suspension vigorously at room temperature (20–25 °C) under the H₂ balloon for 3 hours.

  • Analytical Monitoring: Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 3:1). The nitro precursor (higher Rf) will disappear, replaced by the highly polar, UV-active amine product (lower Rf) which stains positive (brown/purple) with Ninhydrin.

  • Workup & Filtration: Once complete, flush the system with Argon. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

  • Isolation: Concentrate the filtrate under reduced pressure to yield Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate as a solid. Recrystallize from minimal hot ethanol if necessary.

Protocol B: Catalytic Transfer Hydrogenation (Ammonium Formate)

Ideal for laboratories lacking specialized hydrogen gas infrastructure. Ammonium formate decomposes in situ over Pd/C to generate H₂, NH₃, and CO₂[4].

  • Reaction Setup: Dissolve the nitrobenzofuran substrate (1.0 g, 4.01 mmol) in 30 mL of absolute Ethanol in a 100 mL round-bottom flask equipped with a reflux condenser.

  • Reagent Addition: Add 10% Pd/C (0.1 g), followed by Ammonium Formate (1.01 g, 16.04 mmol, 4.0 equiv). Causality Note: Ammonium formate must be added last to prevent premature hydrogen generation before the substrate is fully solvated.

  • Thermal Activation: Slowly heat the mixture to 60 °C with vigorous stirring. Effervescence (release of CO₂ and NH₃) will be observed, self-validating the active transfer of hydrogen.

  • Completion & Isolation: Stir for 1.5 hours. Upon completion (verified by LC-MS), cool the mixture to room temperature, filter through Celite, and partition the filtrate between Ethyl Acetate (50 mL) and Water (50 mL) to remove residual formate salts. Dry the organic layer over Na₂SO₄ and concentrate.

Workflow Visualization

Workflow S1 1. Substrate Preparation Dissolve in EtOH or EtOAc S2 2. Catalyst Addition Add 10% Pd/C under Argon S1->S2 S3 3. Reaction Phase H2 Gas (1 atm) OR NH4HCO2 (60°C) S2->S3 S4 4. Reaction Monitoring TLC / LC-MS Verification S3->S4 S5 5. Catalyst Filtration Filter through Celite pad S4->S5 S6 6. Product Isolation Concentration & Recrystallization S5->S6

Standard experimental workflow for the catalytic hydrogenation of benzofuran derivatives.

Safety Considerations & Catalyst Handling

  • Pyrophoric Hazard: Dry Pd/C is highly pyrophoric. Never allow the filtered catalyst pad (Celite + Pd/C) to dry out in the air. Immediately quench the used filter cake by submerging it in water.

  • Gas Evolution: In Protocol B, the decomposition of ammonium formate generates ammonia gas. Ensure the reaction is conducted in a well-ventilated fume hood.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor aqueous solubility of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate .

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate .

This compound presents a classic "brick dust" formulation challenge. The planar benzofuran core drives strong π−π stacking and high crystal lattice energy[1]. Furthermore, the ethyl ester modification removes potential hydrogen-bond donor capacity, while the delocalization of the 6-amino group's lone pair into the aromatic ring drastically reduces its basicity. Consequently, standard solubilization techniques often fail.

Below is a comprehensive, self-validating troubleshooting guide to overcome these barriers in both in vitro and in vivo workflows.

Part 1: Diagnostic FAQs

Q1: I dissolved the compound in 100% DMSO at 10 mM, but it immediately precipitates when diluted to 100 µM in PBS (pH 7.4) for my cell assays. Why? A: You are observing solvent-shift precipitation. The compound's high lipophilicity (LogP) and planar benzofuran core drive rapid crystallization when the DMSO fraction drops below the thermodynamic solubilizing threshold. Because the compound lacks strong hydrophilic functional groups, the aqueous buffer cannot stabilize the monomeric state, forcing the molecules to rapidly aggregate to minimize surface free energy.

Q2: Can I improve solubility by forming a hydrochloride (HCl) salt using the 6-amino group? A: This is highly unlikely to succeed at physiological pH. The 6-amino group on this benzofuran ring is an aniline derivative. Its nitrogen lone pair is delocalized into the aromatic π -system, resulting in a very low pKa​ (typically < 4.0). While you might force protonation in 0.1 M HCl, the amine will rapidly deprotonate and revert to its highly hydrophobic free-base form when introduced to a pH 7.4 environment, leading to immediate precipitation.

Q3: How do I distinguish between a true solution and a colloidal suspension when troubleshooting this compound? A: Visual inspection is insufficient, as nano-precipitates can appear optically clear. To self-validate your solution:

  • Subject the prepared sample to Dynamic Light Scattering (DLS). A true solution will show no scattering peaks >1 nm.

  • Alternatively, perform high-speed centrifugation (20,000 × g for 30 minutes). Quantify the supernatant via HPLC-UV. If the concentration drops compared to the pre-centrifugation sample, you have a colloidal suspension, not a true solution.

Part 2: Advanced Troubleshooting Workflows

To bypass the high crystal lattice energy of the benzofuran core, we must either encapsulate the hydrophobic moiety or disrupt the crystalline state entirely.

Protocol A: Hydroxypropyl- β -Cyclodextrin (HP- β -CD) Inclusion Complexation

Mechanism: The hydrophobic cavity of HP- β -CD accommodates the planar benzofuran core, masking its hydrophobicity from the aqueous environment, while the external hydroxyl groups ensure water solubility[2].

Step-by-Step Methodology:

  • Preparation of Carrier: Prepare a 20% (w/v) solution of HP- β -CD in ultra-pure water or PBS.

  • Phase Solubility Dispersal: Add excess Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate powder to the cyclodextrin solution.

  • Equilibration: Sonicate the suspension in a water bath at 25°C for 30 minutes to provide the activation energy required to break the initial crystal lattice. Follow with continuous magnetic stirring at 300 rpm for 48 hours at room temperature to reach thermodynamic equilibrium.

  • Filtration: Filter the suspension through a 0.22 µm PVDF syringe filter to remove uncomplexed, crystalline API.

  • Validation: Analyze the filtrate via HPLC to determine the exact concentration of the solubilized complex. The resulting solution can be lyophilized to yield a highly soluble powder for future reconstitution.

Protocol B: Amorphous Solid Dispersion (ASD) via Solvent Evaporation

Mechanism: This technique traps the compound in a high-energy, disordered amorphous state within a hydrophilic polymer matrix (e.g., Soluplus® or HPMCAS), preventing the benzofuran rings from π -stacking and recrystallizing.

Step-by-Step Methodology:

  • Co-dissolution: Dissolve the compound and the selected polymer (e.g., HPMCAS) at a 1:4 (API:Polymer) mass ratio in a volatile common solvent (e.g., Acetone/Methanol 1:1 v/v). Ensure complete dissolution.

  • Evaporation: Rapidly remove the solvent using a rotary evaporator set to 40°C under reduced pressure. The rapid evaporation kinetically traps the drug in the polymer matrix before it can crystallize.

  • Secondary Drying: Place the resulting film in a vacuum desiccator for 24 hours to remove residual solvent.

  • Milling & Sieving: Gently mill the solid dispersion and pass it through a 150 µm sieve.

  • Validation: Perform X-Ray Powder Diffraction (XRPD). A successful ASD will display a broad "halo" without any sharp Bragg peaks, confirming the complete destruction of the benzofuran crystal lattice.

Part 3: Quantitative Data Summary

Solubility StrategyMechanism of ActionBest ApplicationExpected Solubility GainKey Validation Metric
Co-solvency (DMSO/PEG400)Lowers dielectric constant of the solvent mixture.Low-dose in vitro screening (<10 µM).10x to 50xHPLC post-centrifugation
HP- β -CD Complexation Host-guest encapsulation of the benzofuran core.Liquid in vivo dosing (IV/PO) or high-dose in vitro.100x to 500xDLS (Absence of nanoparticles)
Amorphous Solid Dispersion Disruption of crystal lattice energy; kinetic trapping.Solid oral dosage forms (Preclinical PO).500x to 1000x+ (Kinetic)XRPD (Amorphous halo)

Part 4: Formulation Decision Matrix

SolubilityTroubleshooting A Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate B Target Application? A->B C In Vitro Assays (Aqueous Media) B->C Low Dose D In Vivo Dosing (High Concentration) B->D High Dose E Co-solvency (DMSO/Tween-80) C->E < 10 µM F HP-β-CD Complexation C->F > 10 µM D->F Liquid Formulation G Amorphous Solid Dispersion D->G Solid Oral Dose

Decision matrix for benzofuran derivative solubility enhancement.

References

  • Structure-Activity Relationship Studies and Design of a PTPN22 Inhibitor with Enhanced Isozyme Selectivity and Cellular Efficacy Source: PubMed Central (PMC) URL:[Link][1]

  • Spray-Dried Amorphous Solid Dispersions of Griseofulvin in HPC/Soluplus/SDS: Elucidating the Multifaceted Impact of SDS as a Minor Component Source: MDPI Pharmaceutics URL:[Link]

  • Development of Cyclodextrin-Functionalized Transethoniosomes of 6-Gingerol: Statistical Optimization, In Vitro Characterization and Assessment of Cytotoxic and Anti-Inflammatory Effects Source: MDPI Pharmaceutics URL:[Link][2]

  • Derivatives of cyclodextrins exhibiting enhanced aqueous solubility and the use thereof Source: Google Patents (US5134127A) URL:[3]

Sources

Optimization

Technical Support Center: Cross-Coupling Optimization for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic challenges of performing C-N cross-couplings on Ethyl 6-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic challenges of performing C-N cross-couplings on Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate .

This heteroaromatic building block presents two distinct chemical challenges during Buchwald-Hartwig amination:

  • The Ethyl 2-Carboxylate Group: Highly sensitive to nucleophilic attack and basic hydrolysis.

  • The 6-Amino Group: A primary aniline derivative that is highly susceptible to over-arylation (bis-arylation), leading to complex product mixtures.

Below, you will find the mechanistic causality behind our optimization strategies, a targeted FAQ, quantitative screening data, and a self-validating experimental protocol.

Mechanistic Workflow: The Catalytic Cycle

To troubleshoot effectively, we must first understand how the substrate interacts with the palladium catalyst. The critical step for substrate degradation is the Deprotonation phase, where the choice of base dictates whether the ester survives. The Amine Coordination phase dictates mono- vs. bis-arylation depending on the steric bulk of the ligand.

CatalyticCycle Pd0 L-Pd(0) Active Catalyst OxAdd Oxidative Addition L-Pd(II)(Ar)(Br) Pd0->OxAdd + Aryl Bromide AmineCoord Amine Coordination L-Pd(II)(Ar)(NH2-R) OxAdd->AmineCoord + Benzofuran Amine Deprot Deprotonation L-Pd(II)(Ar)(NH-R) AmineCoord->Deprot + Cs2CO3 - CsBr, - HCO3- RedElim Reductive Elimination Coupled Product Deprot->RedElim RedElim->Pd0 Release Product

Catalytic cycle for Buchwald-Hartwig amination of the benzofuran substrate.

Troubleshooting & FAQs

Q1: My LC-MS shows a complete loss of starting material, but the major peak corresponds to the carboxylic acid, not the ethyl ester. How do I prevent this? A1: You are likely using Sodium tert-butoxide (NaOtBu). While NaOtBu (pKaH ~ 19) is the traditional base for Buchwald-Hartwig couplings, its high nucleophilicity rapidly cleaves the ethyl 2-carboxylate group on your benzofuran via hydrolysis or transesterification. To preserve the ester, you must switch to a milder, non-nucleophilic inorganic base such as Cesium Carbonate (Cs₂CO₃, pKaH ~ 10.3) or Potassium Phosphate (K₃PO₄)[1]. These bases are sufficiently strong to deprotonate the Pd-coordinated amine complex but mild enough to leave the ester intact[2].

Q2: The ester is intact, but I am getting a 60:40 mixture of mono-arylated and bis-arylated products. How do I restrict the reaction to mono-arylation? A2: Primary anilines inherently risk undergoing a second catalytic cycle. To restrict the reaction to mono-arylation, you must enforce steric control at the palladium center. The ligand BrettPhos is specifically engineered for primary amines[3]. Its bulky diisopropyl and triisopropyl groups create a restrictive binding pocket. The primary amine can coordinate, but once mono-arylated, the resulting secondary amine is too sterically hindered to undergo a second oxidative addition/coordination sequence, effectively shutting down bis-arylation.

Q3: The reaction stalls at 25% conversion when coupling with an aryl iodide, even with BrettPhos and Cs₂CO₃. A3: This is caused by iodide inhibition. In Buchwald-Hartwig aminations, the iodide byproduct can bridge palladium centers, forming stable, inactive dimeric Pd-I complexes that precipitate and stall the catalytic cycle[2]. Contrary to standard cross-coupling trends, the reactivity order for Buchwald-Hartwig favors Aryl Bromides over Aryl Iodides (ArBr > ArCl > ArI)[2]. Switch your electrophile to an aryl bromide.

Q4: Should I use Pd₂(dba)₃ as my palladium source? A4: No. Dibenzylideneacetone (dba) is a competitive ligand that can inhibit the formation of the active L-Pd(0) species, especially when using weaker bases like Cs₂CO₃. We strongly recommend using a G3 or G4 Palladacycle Precatalyst (e.g., BrettPhos Pd G3)[3]. These precatalysts ensure a perfect 1:1 Ligand-to-Palladium ratio and rapidly generate the active catalyst without dba interference.

Quantitative Optimization Data

The following matrix demonstrates the causality of parameter selection on the reaction outcome (coupling with 1.2 eq of 4-bromoanisole at 90°C for 16 hours).

EntryCatalyst / LigandBaseSolventConversion (%)Mono:Bis RatioEster Intact (%)
1Pd₂(dba)₃ / XPhosNaOtBuToluene>9560:40<5 (Hydrolyzed)
2Pd₂(dba)₃ / XPhosCs₂CO₃Toluene4570:30>95
3BrettPhos Pd G3Cs₂CO₃Toluene8595:5>95
4 BrettPhos Pd G3 Cs₂CO₃ 1,4-Dioxane >95 99:1 >99
Standard Operating Procedure: Self-Validating Protocol

This protocol is designed as a self-validating system. By monitoring specific mass-to-charge (m/z) ratios at the 2-hour mark, you can confirm the mechanistic integrity of the reaction before proceeding to workup.

ExperimentalWorkflow S1 1. Setup Inert Atmosphere S2 2. Reagents Precatalyst & Base S1->S2 S3 3. Solvent Degassed Dioxane S2->S3 S4 4. Reaction Heat at 90°C S3->S4 S5 5. Analysis LC-MS Monitoring S4->S5 S6 6. Workup Aqueous Extraction S5->S6

Step-by-step experimental workflow for the optimized cross-coupling reaction.

Step-by-Step Methodology
  • Preparation (Glovebox or Schlenk Line): To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (1.0 equiv, 0.5 mmol).

  • Catalyst & Base Loading: Add BrettPhos Pd G3 (0.02 equiv, 2 mol%) and finely milled, anhydrous Cs₂CO₃ (2.0 equiv, 1.0 mmol). Note: The base must be strictly anhydrous to prevent background ester hydrolysis.

  • Electrophile Addition: Add the Aryl Bromide (1.2 equiv, 0.6 mmol). If the aryl bromide is a liquid, add it after the solvent.

  • Solvent Addition: Add anhydrous, thoroughly degassed 1,4-Dioxane (5.0 mL, 0.1 M concentration). Seal the vial with a Teflon-lined septum cap.

  • Heating: Transfer the vial to a pre-heated aluminum block at 90°C. Stir vigorously (800 rpm) for 16 hours.

  • Self-Validation Check (T = 2 hours): Extract a 10 µL aliquot, dilute in MeCN, and run LC-MS.

    • Validation 1 (Ester Integrity): Check for m/z corresponding to [Starting Material - 28] (loss of ethyl). If present >5%, your Cs₂CO₃ is wet.

    • Validation 2 (Selectivity): Check for m/z corresponding to [Mono-product + Aryl mass]. If bis-arylation is >2%, ensure you are using genuine BrettPhos G3, not a less sterically demanding ligand.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

References

Sources

Troubleshooting

Technical Support Center: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Handling &amp; Oxidation Prevention

Welcome to the Technical Support Center for handling Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate . This highly functionalized building block is critical in drug discovery, but its structural features present unique...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for handling Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate . This highly functionalized building block is critical in drug discovery, but its structural features present unique handling challenges. The C6-amino group acts as an electron-donating moiety, enriching the electron density of the benzofuran core. This makes the arylamine highly susceptible to single-electron transfer (SET) oxidation, leading to the formation of azo, azoxy, nitroso, or polymeric byproducts.

This guide provides diagnostic troubleshooting, mechanistic causality, and self-validating protocols to prevent oxidative degradation during your synthetic workflows.

Part 1: Diagnostic Troubleshooting (FAQs)

Q1: Why does my reaction mixture containing Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate turn dark purple or black over time? A: This color change is the hallmark of arylamine oxidation. The high electron density of the aniline-like moiety makes it prone to losing electrons, forming radical cations that rapidly dimerize or oxidize further into highly conjugated, dark-colored azo or polymeric species [1].

Q2: How can I differentiate between amine oxidation and C2-ester hydrolysis in my LC-MS data? A: Ester hydrolysis yields a carboxylic acid, which typically shifts the retention time to an earlier (more polar) window but does not inherently cause severe darkening of the solution. Oxidation, however, produces distinct mass shifts: +14 Da (nitroso), +30 Da (nitro), or massive dimerized peaks, always accompanied by the characteristic dark purple/black visual indicator.

Q3: Why is my standard basic Boc-protection protocol (using DMAP/TEA) failing or producing side products? A: The C2-position of your molecule contains an ethyl ester. Traditional basic conditions used for protecting poorly reactive arylamines can inadvertently trigger base-catalyzed ester hydrolysis or transesterification. A neutral or Lewis acid-catalyzed approach is required to maintain the integrity of the ester.

G Start Observe Darkening Reaction Mixture CheckTLC TLC / LC-MS Analysis Start->CheckTLC IsOxidation Are Azo/Nitroso Peaks Present? CheckTLC->IsOxidation Degas Implement Schlenk Technique & Degas IsOxidation->Degas Yes (Minor Issue) Protect Apply N-Boc Protection Strategy IsOxidation->Protect Yes (Major Issue) Success Proceed with Downstream Synthesis IsOxidation->Success No Degas->Success Protect->Success

Workflow for diagnosing and mitigating arylamine oxidation.

Part 2: Strategic Solutions & Mechanistic Causality

To prevent the oxidation of the C6-amino group, you must either alter the electronic properties of the molecule or completely remove the environmental oxidants.

Strategy A: Carbamate Protection (N-Boc)

The Causality: Converting the free amine to a tert-butyloxycarbonyl (Boc) carbamate introduces an electron-withdrawing carbonyl group directly adjacent to the nitrogen. Through resonance stabilization, this carbonyl pulls electron density away from the nitrogen lone pair [2]. This significantly raises the oxidation potential of the molecule, rendering it inert to spontaneous air oxidation. Furthermore, the bulky tert-butyl group provides steric shielding against nucleophilic attacks or radical dimerization.

Strategy B: Environmental Control (Schlenk Techniques)

The Causality: If your synthetic route cannot tolerate a protection/deprotection step, you must eliminate the primary electron acceptor: dissolved oxygen. Oxygen in solvents readily accepts single electrons from electron-rich arylamines. Sparging solvents with Argon and utilizing strict Schlenk-line techniques displaces O₂, preventing the initial SET event [3].

Pathway Amine Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate (Oxidation Prone) Reagents Boc2O, I2 (cat.) Solvent-Free, RT Amine->Reagents Protected N-Boc Protected Benzofuran Derivative (Oxidation Resistant) Reagents->Protected Deprotect TFA / DCM (Cleavage) Protected->Deprotect Product Regenerated Amine (Post-Reaction) Deprotect->Product

N-Boc protection and deprotection cycle for the benzofuran derivative.

Part 3: Quantitative Data & Protecting Group Selection

When selecting a protecting group for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate, one must balance oxidation prevention with the stability of the C2-ethyl ester. The table below summarizes the quantitative and qualitative metrics of common protecting groups for this specific scaffold.

Protecting GroupReagent UsedCleavage ConditionEster Hydrolysis RiskOxidation Prevention Efficacy
Boc (Recommended) (Boc)₂O, I₂ (cat.)Acidic (TFA or HCl)Low (Cleaved via acid)High (Excellent resonance stabilization)
Cbz Cbz-Cl, BaseHydrogenolysis (H₂/Pd)Medium (Base required for setup)High
Fmoc Fmoc-Cl, BaseBasic (Piperidine)High (Piperidine can attack ester)High
Acetyl (Ac) Ac₂O, PyridineStrong Acid / HeatMediumModerate (Less steric bulk than Boc)

Part 4: Self-Validating Experimental Protocols

Protocol 1: Iodine-Catalyzed Solvent-Free N-Boc Protection

Why this protocol? Traditional Boc protection of arylamines requires strong bases, which risk hydrolyzing the C2 ethyl ester. Using a catalytic amount of molecular iodine (10 mol %) under solvent-free conditions acts as a mild Lewis acid to activate the (Boc)₂O without basic hydrolysis [4].

Step-by-Step Methodology:

  • Preparation: To a magnetically stirred mixture of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (1.0 mmol) and Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 mmol), add molecular iodine (10 mol %, 0.1 mmol) under solvent-free conditions at room temperature.

  • Reaction Monitoring (Self-Validation): You will observe the spontaneous bubbling of CO₂ gas. This effervescence is a self-validating indicator that the tetrahedral intermediate is collapsing and the reaction is proceeding.

  • Completion: Stir for 30–45 minutes. Monitor via TLC (Hexane:EtOAc 8:2). The protected product will appear as a significantly less polar spot (higher Rf) compared to the starting amine.

  • Quenching & Workup: Add diethyl ether (10 mL) to the mixture. Wash the organic layer with 5% aqueous Na₂S₂O₃ (5 mL) to quench the iodine (the solution will turn from brown to colorless, validating iodine neutralization).

  • Isolation: Wash with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography if necessary.

Protocol 2: Degassing and Inert Filtration (If Protection is Avoided)

If you must work with the free amine, use this protocol to prevent oxidation during workup.

Step-by-Step Methodology:

  • Solvent Degassing: Prior to use, sparge all extraction solvents (e.g., EtOAc, DCM) with Argon gas for at least 15 minutes using a submerged needle.

  • Inert Transfer: Perform all liquid transfers using a cannula or gas-tight syringe under a positive pressure of Argon.

  • Filtration: If filtering a catalyst (e.g., Pd/C after a reduction step), use a Schlenk frit. Do not use a standard Büchner funnel open to the air, as the high surface area on the filter pad will cause rapid, catastrophic oxidation (solution turning red/black) [3].

  • Storage: Store the isolated free amine in an amber vial, backfilled with Argon, at -20°C.

References

  • The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications Open Access Journals[Link]

  • Amine Protection and Deprotection Master Organic Chemistry[Link]

  • Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines The Journal of Organic Chemistry (via Organic Chemistry Portal)[Link]

Optimization

Technical Support Center: Resolving NMR Signal Overlap for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Derivatives

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate and its derivatives. This guide is designed...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate and its derivatives. This guide is designed to provide practical, in-depth solutions to the common and often complex challenge of signal overlap in Nuclear Magnetic Resonance (NMR) spectroscopy. Our goal is to empower you with the expertise to confidently interpret your data and accelerate your research.

Introduction: The Challenge of Signal Overlap in Substituted Benzofurans

The structure of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate, with its substituted aromatic ring and various functional groups, often leads to a proton (¹H) NMR spectrum where signals, particularly in the aromatic region, are crowded and overlap. This spectral congestion can obscure crucial structural information, making definitive assignments and characterization difficult. This guide provides a systematic approach to resolving these issues, from simple experimental adjustments to advanced 2D NMR techniques.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions you might have when encountering signal overlap in the NMR spectra of your benzofuran derivatives.

Q1: Why are the aromatic proton signals in my benzofuran derivative's ¹H NMR spectrum so overlapped?

A1: The substituted benzene ring in your molecule is a key factor. The various substituents influence the electron density around the aromatic protons, causing their chemical shifts to be very similar. This results in the signals appearing close together in the spectrum, leading to overlap.[1][2]

Q2: What is the very first thing I should do when I see overlapping signals?

A2: Before delving into complex experiments, ensure your sample is pure. Impurities are a common source of extra signals that can complicate a spectrum.[3] If purity is confirmed, the next step is to optimize the acquisition parameters of your standard 1D ¹H NMR experiment.[4]

Q3: Can simply changing the NMR solvent help?

A3: Absolutely. Changing the deuterated solvent is a simple yet powerful technique.[3][5] Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant changes in the chemical shifts of protons due to the aromatic solvent-induced shift (ASIS) effect.[3][6] This can often be enough to resolve overlapping signals.[5] It is recommended to try a variety of solvents with different properties.[3]

Q4: My signals are broad, not just overlapping. What could be the cause?

A4: Signal broadening can be caused by several factors. High sample concentration can lead to broadening due to intermolecular interactions.[7] Try diluting your sample.[7] Also, the presence of paramagnetic impurities, even in trace amounts, can cause significant line broadening.[6]

Troubleshooting Guides: A Step-by-Step Approach to Signal Resolution

When simple adjustments are not sufficient, a more systematic approach is necessary. This section provides detailed troubleshooting guides for more advanced techniques.

Guide 1: Strategic Use of Chemical Shift Reagents

Chemical shift reagents are paramagnetic complexes, often containing lanthanide ions like Europium (Eu) or Praseodymium (Pr), that can be added to your NMR sample.[8][9][10] They work by inducing large changes in the chemical shifts of nearby protons, effectively spreading out the spectrum.[11]

When to Use Chemical Shift Reagents:
  • When you have significant overlap in a specific region of your ¹H NMR spectrum.

  • When you need to confirm the assignment of protons that are close in chemical shift.

Experimental Protocol: Using a Lanthanide Shift Reagent
  • Initial Spectrum: Acquire a standard ¹H NMR spectrum of your pure compound in a suitable deuterated solvent.

  • Prepare a Stock Solution: Prepare a dilute stock solution of the lanthanide shift reagent (e.g., Eu(fod)₃) in the same deuterated solvent.

  • Titration: Add a small, known aliquot of the shift reagent stock solution to your NMR tube.

  • Acquire Spectrum: Shake the tube thoroughly and acquire another ¹H NMR spectrum.

  • Repeat: Continue adding small increments of the shift reagent and acquiring spectra until you achieve the desired signal separation. Be aware that excessive amounts can lead to significant line broadening.[10]

Parameter Recommendation Rationale
Shift Reagent Eu(fod)₃ (downfield shifts), Pr(fod)₃ (upfield shifts)Europium and Praseodymium complexes are commonly used and provide predictable shift directions.[9][10]
Solvent Aprotic, non-coordinating (e.g., CDCl₃, C₆D₆)Protic or coordinating solvents can compete with your analyte for the shift reagent.[11]
Concentration Start with a low molar ratio of reagent to substrate (e.g., 0.1:1)Minimizes line broadening and allows for controlled observation of shifts.[9]
Guide 2: Harnessing the Power of 2D NMR Spectroscopy

Two-dimensional (2D) NMR experiments are among the most powerful tools for resolving signal overlap and unambiguously assigning complex structures.[12][13][14] These techniques spread the NMR signals into a second dimension, revealing correlations between nuclei that are not apparent in a 1D spectrum.[15][16]

Decision-Making Workflow for 2D NMR

G A Overlapping Signals in 1D ¹H NMR B Need to identify proton-proton couplings? A->B C Run COSY Experiment B->C Yes D Need to identify which protons are attached to which carbons? B->D No C->D E Run HSQC Experiment D->E Yes F Need to identify long-range proton-carbon correlations (2-3 bonds)? D->F No E->F G Run HMBC Experiment F->G Yes H Structure Elucidation F->H No G->H

Caption: Decision workflow for selecting the appropriate 2D NMR experiment.

Key 2D NMR Experiments for Your Benzofuran Derivatives
  • COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are spin-spin coupled to each other, typically through two or three bonds.[12][14] It is invaluable for tracing out the connectivity of protons within the aromatic ring and the ethyl ester group.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached (one-bond correlation).[12][17][18] It is extremely useful for resolving overlapped proton signals by spreading them out according to the chemical shifts of their attached carbons.[13][18]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over longer ranges, typically two to three bonds.[17][19] HMBC is crucial for connecting different spin systems and for assigning quaternary (non-protonated) carbons, such as the carbonyl carbon of the ester and the carbons of the benzofuran core.

Experimental Protocol: Acquiring a 2D HSQC Spectrum
  • Sample Preparation: Prepare a relatively concentrated sample of your compound (10-20 mg in 0.6 mL of deuterated solvent) to ensure a good signal-to-noise ratio.

  • Spectrometer Setup: Lock and shim the spectrometer on your sample. Obtain a standard 1D proton spectrum to determine the spectral width.

  • Select HSQC Experiment: Load the standard HSQC pulse sequence from the spectrometer's software library.

  • Set Parameters:

    • Spectral Width (F2 - ¹H dimension): Set the spectral width to encompass all proton signals.

    • Spectral Width (F1 - ¹³C dimension): Set the spectral width to cover the expected range of carbon signals (e.g., 0-180 ppm).

    • Number of Scans: Set an appropriate number of scans per increment to achieve adequate signal-to-noise.

  • Acquire and Process: Start the acquisition. After the experiment is complete, the data is subjected to a two-dimensional Fourier transform, followed by phasing and baseline correction.

Parameter Typical Value Rationale
¹J(CH) Coupling Constant145 HzThis value is optimized for one-bond correlations in sp² and sp³ hybridized systems.
Relaxation Delay1-2 secondsAllows for sufficient relaxation of the nuclei between scans.
Number of Increments (F1)256 or 512A higher number of increments provides better resolution in the carbon dimension.

Advanced Troubleshooting: When Standard Techniques Are Not Enough

In some particularly challenging cases, even standard 2D NMR may not fully resolve all ambiguities. Here are some additional strategies to consider.

Solid-State NMR (SS-NMR)

For certain derivatives, especially if polymorphism or solid-state interactions are a concern, solid-state NMR can provide valuable information.[20][21] SS-NMR allows for the analysis of samples in their solid form, which can sometimes offer different chemical shifts and resolution compared to solution-state NMR.[15][22]

Higher-Field NMR Spectrometers

If accessible, using a higher-field NMR spectrometer (e.g., moving from 400 MHz to 600 MHz or higher) will increase the chemical shift dispersion, which can inherently resolve overlapping signals.

Data Processing Techniques

Modern NMR processing software offers advanced techniques that can help to enhance spectral resolution.[4][23] These can include methods like linear prediction and various window functions that can be applied during Fourier transformation.

Conclusion

Resolving NMR signal overlap for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate derivatives requires a systematic and multi-faceted approach. By starting with simple experimental adjustments and progressing to more advanced techniques like the use of chemical shift reagents and 2D NMR spectroscopy, you can overcome these challenges and confidently elucidate the structure of your compounds. This guide provides the foundational knowledge and practical protocols to navigate these complexities effectively.

References
  • Advanced Modern NMR Techniques Enhance the Efficacy of Pharmaceutical Analysis. (2025, April 25). Retrieved from [Link]

  • Lanthanide shift reagents in nmr. (n.d.). SlideShare. Retrieved from [Link]

  • Fiveable. (n.d.). Advanced NMR Techniques and Applications | Spectroscopy.... Retrieved from [Link]

  • Sievers, R. E. (1976, May 3). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

  • Lanthanide Shift Reagents in NMR. (n.d.). Scribd. Retrieved from [Link]

  • Wenzel, T. J., & Wilcox, C. S. (2005, April 5). An Enantioselective NMR Shift Reagent for Cationic Aromatics. Organic Letters. Retrieved from [Link]

  • Patsnap. (2025, September 22). Optimal NMR Sampling: Impact on Signal Resolution. Retrieved from [Link]

  • Reuben, J. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. ResearchGate. Retrieved from [Link]

  • Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Rapid Quantification of Pharmaceuticals via 1H Solid-State NMR Spectroscopy. Retrieved from [Link]

  • Li, M., Xu, W., & Su, Y. (2025, September 28). (PDF) Solid-state NMR Spectroscopy in Pharmaceutical Sciences. ResearchGate. Retrieved from [Link]

  • Wenzel, T. J., & Patton, W. R. (n.d.). New binuclear lanthanide NMR shift reagents effective for aromatic compounds. Journal of the American Chemical Society. Retrieved from [Link]

  • Monash University. (n.d.). BPS3042 - Advanced experimental spectroscopy. Handbook. Retrieved from [Link]

  • Lucio, M., & Vinaixa, M. (2019, March 27). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. Journal of Proteome Research. Retrieved from [Link]

  • Chemical shifts. (n.d.). Retrieved from [Link]

  • Types of 2D NMR. (n.d.). Retrieved from [Link]

  • Furrer, J. (n.d.). A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC. Chemical Communications (RSC Publishing). Retrieved from [Link]

  • Singh, A., & Kumar, S. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy. Signals on.... ResearchGate. Retrieved from [Link]

  • Hollerton, J. (2020, September 23). How can I interpret a NMR with so much noises and peak overlaps?. ResearchGate. Retrieved from [Link]

  • Supporting information. (n.d.). Rsc.org. Retrieved from [Link]

  • Facey, G. (2007, October 2). Improve Your Chemical Shift Resolution Without Going to Higher Fields. Retrieved from [Link]

  • Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved from [Link]

  • Wang, Y., et al. (2024, January 8). Benzofuran Derivatives from Cortex Mori Radicis and Their Cholinesterase-Inhibitory Activity. Retrieved from [Link]

  • Signal Overlap in NMR Spectroscopy. (2018, May 17). YouTube. Retrieved from [Link]

  • DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. Retrieved from [Link]

  • NMR assignment. (n.d.). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Benzofuranyl Esters: Synthesis, Crystal Structure Determination, Antimicrobial and Antioxidant Activities. Retrieved from [Link]

  • Abraham, R. J., & Reid, M. (n.d.). Proton chemical shifts in NMR. Part 14. Proton chemical shifts, ring currents and π electron effects in condensed aromatic hydrocarbons and substituted benzenes. RSC Publishing. Retrieved from [Link]

  • Wikipedia. (n.d.). Chemical shift. Retrieved from [Link]

  • 1 H, COSY, and HSQC NMR data of compound 4a. (n.d.). ResearchGate. Retrieved from [Link]

  • Neves, M. G. P. M. S., & Simões, M. M. Q. (n.d.). COSY spectrum of an isolated mixture of compounds 4a and 5a in DMSO-d6.... ResearchGate. Retrieved from [Link]

  • Ralph, J., et al. (2024, March 15). Hydroxycinnamaldehyde-derived benzofuran components in lignins. Oxford Academic. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures. Retrieved from [Link]

  • cosy hsqc hmbc: Topics by Science.gov. (n.d.). Retrieved from [Link]

  • PubMed. (n.d.). Benzofurans and another constituent from seeds of Styrax officinalis. Retrieved from [Link]

  • Reddit. (2023, April 19). Reporting Overlapping Signals in 1H NMR : r/Chempros. Retrieved from [Link]

  • Gulea, M., & Arsenyan, P. (2019, May 22). Silver-Mediated Synthesis of Substituted Benzofuran- and Indole-Pyrroles via Sequential Reaction of ortho-Alkynylaromatics with Methylene Isocyanides. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up Synthesis of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

Welcome to the Application Science Support Portal. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate ()[1] is a highly functionalized heterocyclic building block utilized in advanced drug discovery and stem cell research...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Support Portal. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate ()[1] is a highly functionalized heterocyclic building block utilized in advanced drug discovery and stem cell research, notably for[2]. Scaling its production from milligram to multi-kilogram batches introduces significant chemoselectivity and thermodynamic challenges.

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols based on the [3], ensuring high-fidelity synthesis for drug development professionals[4].

Synthetic Pathway Visualization

SynthesisWorkflow SM 2-Hydroxy-4-nitroacetophenone + Ethyl bromoacetate Step1 Step 1: O-Alkylation (K2CO3, DMF, 60°C) SM->Step1 Int1 Ethyl 2-(2-acetyl-5-nitrophenoxy)acetate Step1->Int1 Step2 Step 2: Cyclization (DBU, 90°C) Int1->Step2 Int2 Ethyl 3-methyl-6-nitrobenzofuran- 2-carboxylate Step2->Int2 Step3 Step 3: Nitro Reduction (Pd/C, H2, EtOAc/EtOH) Int2->Step3 Product Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Step3->Product

Three-step synthetic workflow for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Phase 1: O-Alkylation & Rap-Stoermer Cyclization

Standard Operating Procedure (500g Scale)
  • O-Alkylation : Charge a dry 5 L jacketed reactor with 2-hydroxy-4-nitroacetophenone (1.0 eq, 500 g) and anhydrous DMF (2.5 L). Add anhydrous K₂CO₃ (1.5 eq) in portions. Stir for 30 mins at 25°C. Add ethyl bromoacetate (1.1 eq) dropwise over 1 hour, maintaining internal temperature < 35°C. Heat the reaction to 60°C for 2 hours.

  • Cyclization : To initiate the[5], add DBU (1.2 eq) directly to the reactor and elevate the temperature to 90°C for 4 hours.

  • Workup : Cool to 10°C, quench with ice-cold water (5 L), and filter the precipitated ethyl 3-methyl-6-nitrobenzofuran-2-carboxylate. Wash with water and dry under vacuum.

Pathway Rationale & FAQs

Q: Why use a 3-step route starting from 2-hydroxy-4-nitroacetophenone instead of directly alkylating 4-amino-2-hydroxyacetophenone? A: This is a strict chemoselectivity requirement. An unprotected aniline nitrogen is highly nucleophilic and will undergo competitive N-alkylation with ethyl bromoacetate, leading to a complex mixture of N,N-dialkylated and O-alkylated products. Using the nitro derivative acts as a robust protecting group strategy, ensuring exclusive O-alkylation at the phenolic oxygen prior to constructing the [6].

Q: During the cyclization step, I am observing incomplete conversion and a mass of[M-28] in LC-MS. What is happening? A: You are observing ester hydrolysis (saponification) yielding the carboxylic acid. This side reaction is triggered when water is present in the base-catalyzed step at elevated temperatures. The Rap-Stoermer condensation requires [7]. Ensure your K₂CO₃ is oven-dried. Switching to a non-nucleophilic organic base like DBU for the 90°C cyclization step significantly suppresses this nucleophilic attack on the ester.

Troubleshooting Issue Issue: Low Yield in Cyclization LCMS Run LC-MS Analysis Issue->LCMS Hydrolysis Observation: Mass [M-28] (Ester Hydrolysis) LCMS->Hydrolysis Incomplete Observation: Unreacted Intermediate (Stalled Cyclization) LCMS->Incomplete Action1 Action: Use strictly anhydrous K2CO3 Switch to DBU Hydrolysis->Action1 Action2 Action: Increase temp to 90°C Ensure DMF is anhydrous Incomplete->Action2

Decision tree for diagnosing and resolving low yields during the cyclization step.

Phase 2: Nitro Reduction & Amine Isolation

Standard Operating Procedure (400g Scale)
  • Setup : Transfer the dried ethyl 3-methyl-6-nitrobenzofuran-2-carboxylate (400 g) to a 5 L Parr hydrogenator. Dissolve in a 1:1 mixture of anhydrous EtOAc and EtOH (4 L).

  • Catalyst Addition : Carefully add 10% Pd/C (40 g, 10% w/w) under a nitrogen blanket to prevent auto-ignition.

  • Hydrogenation : Purge the vessel with N₂ (3x), then with H₂ (3x). Pressurize to 45 psi H₂ and agitate at 25°C for 6 hours. Monitor hydrogen uptake continuously.

  • Isolation : Vent H₂, purge with N₂, and filter the mixture through a tightly packed Celite pad to remove the catalyst. Concentrate the filtrate in vacuo to yield the final product as a crystalline solid.

Pathway Rationale & FAQs

Q: The catalytic hydrogenation stalls at ~60% conversion. Should I increase the temperature? A: Do not increase the temperature above 40°C, as this may lead to unwanted side reactions. Stalled reduction is typically caused by catalyst poisoning (e.g., trace sulfur impurities from previous steps) or poor mass transfer. If the reaction stalls, filter off the old catalyst and resubject the mixture to fresh Pd/C. Using a Parr reactor at 45 psi rather than a balloon ensures adequate dissolved hydrogen concentration to drive the reaction.

Q: How do we manage the exotherm during the scale-up reduction step? A: Nitro reduction is highly exothermic. In a batch reactor, do not pressurize to 45 psi immediately. Introduce H₂ in stages (e.g., 15 psi for the first hour) and maintain active jacket cooling at 15°C until the initial exotherm subsides. Once the temperature stabilizes, increase to 45 psi to drive the reaction to completion.

Quantitative Optimization Data

Table 1: Optimization of Rap-Stoermer Cyclization Parameters (Step 2)

Base (Equiv)SolventTemperature (°C)Time (h)Yield (%)Major Impurity Observed
K₂CO₃ (1.5, wet)DMF90445Carboxylic acid (hydrolysis)
K₂CO₃ (1.5, dry)DMF90478Trace unreacted intermediate
NaOEt (1.2)EtOH78662Transesterification products
DBU (1.2) DMF 90 4 88 None (Clean conversion)

Table 2: Scale-Up Hydrogenation Parameters (Step 3)

CatalystH₂ Pressure (psi)Solvent SystemTime (h)Conversion (%)Notes
10% Pd/C15 (Balloon)MeOH2460Catalyst poisoning / Mass transfer issue
10% Pd/C 45 (Parr) EtOAc/EtOH (1:1) 6 >99 Clean conversion, easily filtered
Fe / NH₄ClN/A (Reflux)EtOH/H₂O492Requires tedious filtration of iron salts

Sources

Reference Data & Comparative Studies

Validation

HPLC method validation for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate purity analysis

Comparative Guide: HPLC Method Validation for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Purity Analysis Introduction to the Analyte and Analytical Challenge Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS:...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: HPLC Method Validation for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate Purity Analysis

Introduction to the Analyte and Analytical Challenge

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1) is a highly functionalized heterocyclic intermediate[1][2]. Benzofuran derivatives of this class are critical building blocks in medicinal chemistry, frequently investigated for their antimicrobial, anticancer, and stem-cell self-renewal properties[3][4].

From an analytical perspective, determining the purity of this compound presents specific challenges. The molecule features a rigid, polarizable benzofuran core, an electron-withdrawing ethyl ester, and an electron-donating, basic primary amine (-NH₂). During synthesis, structurally similar regioisomers (e.g., variations in the position of the methyl or amino groups) and desamino impurities are commonly formed. Standard analytical methods often fail to resolve these closely related species. This guide objectively compares stationary phase chemistries and outlines a self-validating High-Performance Liquid Chromatography (HPLC) protocol grounded in the International Council for Harmonisation (ICH) Q2(R2) guidelines[5][6].

Mechanistic Rationale: Stationary Phase Selection

A common pitfall in pharmaceutical analysis is the default reliance on C18 (Octadecyl) columns. While versatile, C18 phases rely almost entirely on dispersive (hydrophobic) interactions, which are often insufficient for separating rigid aromatic regioisomers.

To objectively evaluate performance, we compared three column chemistries:

  • C18 (Octadecyl): Provides standard hydrophobic retention but struggles to differentiate slight changes in electron density across the benzofuran ring.

  • Phenyl-Hexyl: Introduces moderate π−π interactions. The hexyl alkyl chain provides flexibility, allowing the phenyl ring to align with the analyte, improving selectivity over C18.

  • Biphenyl: Features two aromatic rings in series, creating a rigid structure capable of intense π−π and dipole-dipole interactions[7][8].

The Causality of Selectivity: The basic amino group at position 6 makes the benzofuran core highly electron-rich. The Biphenyl stationary phase acts as an electron acceptor, creating strong, selective retention based on the exact electronic distribution of the molecule. Furthermore, to mitigate the basic nature of the amine (which causes peak tailing by interacting with residual column silanols), the mobile phase must be highly acidic. Using 0.1% Trifluoroacetic acid (TFA) drops the pH to ~2.0, fully protonating the amine and neutralizing surface silanols, ensuring sharp, symmetrical peaks[9].

Comparative Performance Data

The following table summarizes the experimental comparison of the three columns using a spiked sample containing the target analyte and a critical regioisomer impurity.

Table 1: Chromatographic Performance Comparison

Stationary PhaseRetention Time (min)Peak Tailing ( Tf​ )Resolution ( Rs​ ) from Critical ImpuritySuitability for Purity Analysis
Standard C18 6.41.621.2Fail (Co-elution risk)
Phenyl-Hexyl 7.81.351.8Marginal
Biphenyl 9.21.082.7Optimal (Baseline separation)

Data demonstrates that the Biphenyl column provides superior resolution and peak shape due to enhanced π−π interactions with the benzofuran core.

Experimental Protocol: A Self-Validating System

Trustworthiness in analytical chemistry requires that a method proves its own validity before generating reportable data. This protocol embeds a System Suitability Test (SST) as a self-validating gatekeeper.

Step 1: Mobile Phase Preparation
  • Mobile Phase A: Add 1.0 mL of LC-MS grade TFA to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas. (Rationale: TFA acts as an ion-pairing agent and lowers pH to suppress silanol ionization).

  • Mobile Phase B: 100% LC-MS grade Acetonitrile.

Step 2: Chromatographic Conditions
  • Column: Biphenyl, 150 mm × 4.6 mm, 3 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Controls mobile phase viscosity and ensures reproducible retention times).

  • Detection: UV at 254 nm.

  • Gradient Program:

    • 0–2 min: 10% B

    • 2–12 min: Linear ramp to 70% B

    • 12–15 min: Hold at 70% B

    • 15–16 min: Return to 10% B (Equilibration)

Step 3: System Suitability Test (SST) - The Self-Validation Gate

Before injecting unknown samples, prepare an SST solution containing 50 µg/mL of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate and 5 µg/mL of a known reference impurity.

  • Self-Validation Criteria: The analytical sequence is automatically aborted unless the system achieves:

    • Resolution ( Rs​ ) > 2.0 between analyte and impurity.

    • Peak Tailing ( Tf​ ) ≤ 1.5 for the main peak.

    • Relative Standard Deviation (RSD) of peak area ≤ 1.0% for 5 replicate injections.

Step 4: Sample Preparation and Analysis

Accurately weigh 10.0 mg of the synthesized batch and dissolve in 10.0 mL of Diluent (50:50 Water:Acetonitrile). Sonicate for 5 minutes to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial. Inject 10 µL.

ICH Q2(R2) Method Validation Results

Using the optimized Biphenyl method, full validation was executed in accordance with ICH Q2(R2) guidelines[5][10]. The method proved to be highly linear, accurate, and precise.

Table 2: ICH Q2(R2) Validation Summary (Biphenyl Column)

Validation ParameterExperimental ResultICH Q2(R2) Acceptance Criteria
Linearity (Range) R2 = 0.9998 (1.0 to 100.0 µg/mL) R2 ≥ 0.999
Method Precision 0.45% RSD (n=6 preparations)RSD ≤ 2.0%
Intermediate Precision 0.62% RSD (Different day, different analyst)RSD ≤ 2.0%
Accuracy (Recovery) 99.8% ± 0.6% (Spiked at 50%, 100%, 150%)98.0% – 102.0%
LOD / LOQ 0.05 µg/mL / 0.15 µg/mLS/N > 3 (LOD) / S/N > 10 (LOQ)

Analytical Workflow Visualization

HPLC_Validation_Workflow A Method Development Analyze Analyte Properties B Stationary Phase Selection (C18 vs. Biphenyl) A->B Identify π-π needs C Mobile Phase Optimization (TFA / Acetonitrile) B->C Select Biphenyl D Self-Validating SST Rs > 2.0, Tf < 1.5 C->D Establish conditions E ICH Q2(R2) Validation Linearity, Accuracy, Precision D->E System is valid F Routine Purity Analysis & Batch Release E->F Method approved

Workflow for HPLC method development and ICH Q2(R2) validation of benzofuran derivatives.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R2) Validation of Analytical Procedures. Available at:[Link]

  • National Center for Biotechnology Information (NIH). PubChem Compound Summary for CID 7188832, Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate. Available at:[Link]

  • National Institutes of Health (NIH). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review. Available at:[Link]

Sources

Comparative

Comparative Guide: Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate vs. Methyl Ester Derivatives in Drug Discovery

As a Senior Application Scientist, I frequently consult with medicinal chemistry teams on optimizing synthetic routes for novel therapeutics. Benzofuran-2-carboxylate derivatives are privileged scaffolds, serving as crit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently consult with medicinal chemistry teams on optimizing synthetic routes for novel therapeutics. Benzofuran-2-carboxylate derivatives are privileged scaffolds, serving as critical building blocks in the development of anticancer agents[1], lymphoid tyrosine phosphatase (LYP) inhibitors[2], and SERCA2a activators for cardiovascular applications[3].

Within this chemical space, the 6-amino-3-methyl substitution pattern is highly valued. The electron-donating 6-amino group enriches the aromatic system, while the 3-methyl group provides essential steric bulk that dictates downstream receptor binding. However, a recurring bottleneck in library synthesis is the selection of the ester protecting group. This guide objectively compares Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (CAS: 897614-72-1)[4] against its methyl ester counterpart, detailing the causality behind their reactivity differences and providing self-validating protocols for your workflows.

Physicochemical & Structural Comparison

The choice between a methyl and an ethyl ester dictates the intermediate's thermodynamic stability, solubility, and susceptibility to nucleophilic attack[5].

  • Steric Hindrance: The ethyl group introduces a larger steric footprint around the electrophilic carbonyl carbon compared to the methyl group. This subtle structural variance significantly impacts the kinetics of nucleophilic acyl substitution.

  • Lipophilicity (LogP): The ethyl ester exhibits a slightly higher partition coefficient. While this enhances solubility in non-polar organic solvents during extraction, it can impede reactivity in aqueous biphasic reactions by reducing the effective concentration of the substrate at the solvent interface.

  • Electronic Effects: Both esters are relatively similar electronically, but the hyperconjugative electron-donating effect of the ethyl group makes the carbonyl carbon marginally less electrophilic than that of the methyl ester.

Reactivity Profiles: The Causality of Ester Selection

In drug discovery, the ester group is rarely part of the final pharmacophore; it acts as a reactive handle for generating amides, hydrazides, or free carboxylic acids[6].

Methyl Esters for Kinetic Advantage: Methyl esters are highly susceptible to nucleophilic attack. They are the preferred starting materials for direct conversion into hydrazides (via hydrazinolysis) or amides (via aminolysis). The reduced steric bulk allows nucleophiles to attack the carbonyl carbon rapidly under mild conditions, minimizing the risk of unwanted side reactions at the unprotected 6-amino group[5].

Ethyl Esters for Upstream Stability: Ethyl esters are significantly more resistant to nucleophilic attack and mild hydrolysis[5]. If your synthetic sequence requires harsh upstream modifications—such as electrophilic halogenation of the benzofuran ring or transition-metal-catalyzed cross-coupling—the ethyl ester provides superior thermodynamic protection, preventing premature ester cleavage.

Experimental Workflows & Protocols

To validate these reactivity differences, below are self-validating protocols for the two most common transformations: Hydrazinolysis and Saponification.

Protocol A: Hydrazinolysis to Benzofuran-2-carbohydrazide

Objective: Convert the ester to a hydrazide intermediate for subsequent triazole or oxadiazole synthesis[1]. Causality: Hydrazine is a strong nucleophile. For methyl esters, this reaction proceeds efficiently at moderate temperatures. For ethyl esters, elevated temperatures (reflux) are required to overcome the activation energy barrier imposed by the ethyl group's steric hindrance.

  • Preparation: Dissolve 1.0 eq of the ester (Methyl or Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate) in absolute ethanol to achieve a 0.2 M concentration.

  • Reagent Addition: Add 5.0 eq of 98% hydrazine hydrate dropwise at room temperature.

  • Thermal Activation:

    • For Methyl Ester: Stir at 60°C for 4 hours.

    • For Ethyl Ester: Reflux at 80°C for 12–16 hours.

  • Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 1:1). The disappearance of the high-Rf ester spot and the appearance of a highly polar, UV-active baseline spot confirms successful acyl substitution.

  • Workup: Cool the mixture to 0°C. The hydrazide product will precipitate. Filter and wash with cold ethanol to yield the pure intermediate.

Protocol B: Saponification to Benzofuran-2-carboxylic Acid

Objective: Hydrolyze the ester to yield the free carboxylic acid for standard peptide coupling (e.g., using HATU/DIPEA)[6]. Causality: Base-catalyzed ester hydrolysis requires hydroxide attack. The ethyl ester requires a higher concentration of base and longer reaction times due to its lower electrophilicity and higher steric shielding.

  • Preparation: Suspend 1.0 eq of the ester in a 3:1 mixture of THF:H2O.

  • Base Addition: Add 2.0 eq of LiOH·H2O (for methyl ester) or 5.0 eq of NaOH (for ethyl ester).

  • Reaction: Stir at room temperature for 2 hours (Methyl) or heat to 50°C for 6 hours (Ethyl).

  • Self-Validation Check (Extraction): Evaporate the THF under reduced pressure, dilute with water, and wash with EtOAc. Logic: Unreacted ester partitions into the organic layer, while the desired carboxylate salt remains safely in the aqueous layer.

  • Isolation: Acidify the aqueous layer with 1M HCl to pH 3. The free carboxylic acid will precipitate out of solution. Filter and dry under a vacuum.

Quantitative Performance Data

The following table summarizes the experimental metrics when utilizing these derivatives in standard library synthesis, demonstrating the kinetic trade-offs.

ParameterMethyl 6-amino-3-methyl-1-benzofuran-2-carboxylateEthyl 6-amino-3-methyl-1-benzofuran-2-carboxylate
Hydrazinolysis Conditions 5 eq N₂H₄·H₂O, 60°C, 4 hours5 eq N₂H₄·H₂O, 80°C (Reflux), 16 hours
Hydrazinolysis Yield >92%75–80%
Saponification Conditions LiOH (2 eq), RT, 2 hoursNaOH (5 eq), 50°C, 6 hours
Saponification Yield 95%88%
Upstream Stability (Acidic/Basic) Low to ModerateHigh
Optimal Application Rapid parallel library generationMulti-step, complex upstream synthesis
Visualizing the Divergent Workflows

The decision tree below maps out the logical divergence of these two esters in a standard drug discovery pipeline.

G N1 6-Amino-3-methyl-1-benzofuran -2-carboxylate Scaffold N2 Methyl Ester (Kinetic Control) N1->N2 R = -CH3 N3 Ethyl Ester (Thermodynamic Stability) N1->N3 R = -CH2CH3 N4 Rapid Hydrazinolysis (Mild Conditions) N2->N4 Excess N2H4·H2O N5 Harsh Saponification (Strong Base/Heat) N3->N5 NaOH / EtOH, Reflux N6 Triazole/Oxadiazole Derivatives N4->N6 Cyclocondensation N7 Carboxylic Acid Intermediates N5->N7 Acidification

Synthetic divergence of methyl vs. ethyl benzofuran-2-carboxylates in drug discovery workflows.

References
  • Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. European Journal of Medicinal Chemistry (via ResearchGate). 2

  • Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Molecules (MDPI). 6

  • Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Medicinal Chemistry Letters. 1

  • SAR-Guided Development of Small-Molecule SERCA2a Activators: Discovery of Potent Indoline, Benzofuran, and Benzodioxole Analogs for Cardiovascular Applications. Journal of Medicinal Chemistry. 3

  • Protection for the Carboxy Group (Methyl vs Ethyl esters). Thieme Connect. 5

Sources

Validation

A Guide to the Mass Spectrometry Fragmentation of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate. Designed for researchers and drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate. Designed for researchers and drug development professionals, this document moves beyond a simple catalog of fragments to explain the underlying chemical principles that dictate the molecule's fragmentation pathways. We will compare the relative stabilities of key fragments and provide a foundational, step-by-step protocol for empirical data acquisition.

Introduction to the Analyte and Method

Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate (C₁₂H₁₃NO₃) is a heterocyclic compound featuring a benzofuran core, a class of molecules widely recognized for their diverse pharmacological activities.[1][2] Understanding its fragmentation behavior is crucial for its identification and structural elucidation in complex matrices, a common task in metabolism studies and quality control.

The molecular weight of this compound is 219.24 g/mol . Due to the presence of a single nitrogen atom, its molecular ion peak (M•+) is expected at an odd mass-to-charge ratio (m/z) of 219, in accordance with the Nitrogen Rule .[3][4][5][6] The stable aromatic benzofuran system suggests that the molecular ion peak will be readily observed.[7][8]

Electron Ionization (EI) is the chosen method for this analysis due to its high energy, which induces extensive and reproducible fragmentation, providing a detailed structural "fingerprint" of the molecule.

Predicted Fragmentation Pathways

The fragmentation of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate is governed by the interplay of its three primary functional groups: the ethyl ester, the aromatic amine, and the methyl-substituted benzofuran ring. The stability of the resulting fragment ions is the primary driver for the cleavage pathways.

G cluster_path1 Pathway 1: Ester Cleavage (α-cleavage) cluster_path2 Pathway 2: Ester Rearrangement cluster_path3 Pathway 3: Methyl Loss M Molecular Ion (M•+) m/z = 219 F174 Acylium Ion [M-C₂H₅O]⁺ m/z = 174 M->F174 - •OC₂H₅ (45 Da) F191 [M-C₂H₄]⁺• m/z = 191 M->F191 - C₂H₄ (28 Da) F204 [M-CH₃]⁺ m/z = 204 M->F204 - •CH₃ (15 Da) F146 Benzofuran Core Ion [M-C₂H₅O-CO]⁺ m/z = 146 F174->F146 - CO (28 Da)

Caption: Predicted major fragmentation pathways for Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate.

Pathway 1: The Dominant Ester Cleavage

The most predictable and often most abundant fragmentation route for ethyl esters is the cleavage of the C-O bond, leading to the loss of an ethoxy radical (•OC₂H₅).[7]

  • [M]•+ (m/z 219) → [M - 45]⁺ (m/z 174) + •OC₂H₅

This cleavage is highly favored because it results in the formation of a stable, resonance-stabilized acylium ion at m/z 174 . This ion is often the base peak in the spectra of similar aromatic esters.

This acylium ion can undergo further fragmentation through the loss of a neutral carbon monoxide (CO) molecule:

  • [m/z 174]⁺ → [m/z 146]⁺ + CO

This subsequent fragmentation yields an ion at m/z 146 , corresponding to the core 6-amino-3-methyl-benzofuran cation.

Pathway 2: McLafferty-like Rearrangement

While a classic McLafferty rearrangement is not possible due to the lack of an accessible gamma-hydrogen, a rearrangement within the ethyl ester group can lead to the elimination of a neutral ethylene molecule (C₂H₄).

  • [M]•+ (m/z 219) → [M - 28]•+ (m/z 191) + C₂H₄

This process results in a radical cation at m/z 191 , corresponding to the carboxylic acid form of the parent molecule. This peak is generally of lower intensity compared to the acylium ion from Pathway 1.

Pathway 3: Benzylic-type Cleavage

The methyl group at the 3-position is adjacent to the benzofuran's aromatic system. Cleavage of this methyl group results in the loss of a methyl radical (•CH₃).

  • [M]•+ (m/z 219) → [M - 15]⁺ (m/z 204) + •CH₃

The resulting cation at m/z 204 benefits from the stability of the extended aromatic system. The intensity of this peak will depend on the relative stability of this cation compared to the acylium ion.

Minor Fragmentation Pathways
  • Loss of Hydrogen ([M-1]⁺): Aromatic amines can lose a hydrogen atom from the amine group, which would produce a low-intensity peak at m/z 218 .[9]

  • Loss of the entire ester group: A cleavage can result in the loss of the entire carbethoxy group (•COOC₂H₅), leading to a fragment at m/z 132 .

Data Summary: Predicted vs. Alternative Fragments

The following table compares the most probable fragment ions against other possibilities, providing a clear guide for spectral interpretation.

Predicted m/zProposed Ion Structure / NameLost Neutral FragmentPathway Type & LikelihoodAlternative Interpretations
219 Molecular Ion [C₁₂H₁₃NO₃]•+ -Parent Ion (High) None
174 Acylium Ion •OC₂H₅ (45 Da)Ester α-cleavage (Very High) Loss of C₂H₅ and CO (unlikely)
204 [M-CH₃]⁺ •CH₃ (15 Da)Benzylic Cleavage (Moderate) None
191 [M-C₂H₄]•+ C₂H₄ (28 Da)Ester Rearrangement (Moderate) Loss of CO (unlikely from M•+)
146 Benzofuran Core Ion C₂H₅O• + CO (73 Da)Secondary Fragmentation (High) None

Experimental Protocol: GC-MS Analysis

This protocol outlines a standard procedure for acquiring the EI mass spectrum of the title compound. The use of Gas Chromatography (GC) as the inlet assumes the compound is sufficiently volatile and thermally stable.

G cluster_prep Sample Preparation cluster_gc GC Separation cluster_ms MS Detection cluster_analysis Data Analysis Prep1 Dissolve 1 mg of sample in 1 mL Ethyl Acetate Prep2 Filter through 0.22 µm syringe filter Prep1->Prep2 GC1 Inject 1 µL into GC Prep2->GC1 GC2 Ramp oven temperature (e.g., 100°C to 280°C) GC1->GC2 MS1 Electron Ionization (70 eV) GC2->MS1 MS2 Scan m/z 40-400 MS1->MS2 DA1 Identify Molecular Ion Peak (m/z 219) MS2->DA1 DA2 Match fragment ions to predicted pathways DA1->DA2

Caption: Standard workflow for GC-MS analysis of a small molecule.

Methodology:

  • Standard Preparation: Accurately weigh approximately 1 mg of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate and dissolve it in 1 mL of a high-purity volatile solvent such as ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

  • Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer equipped with an Electron Ionization (EI) source and a quadrupole or time-of-flight (TOF) mass analyzer.

  • GC Conditions:

    • Injection Volume: 1 µL

    • Inlet Temperature: 250°C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp at 20°C/min to 280°C and hold for 5 minutes. Rationale: This gradient ensures good separation from any impurities while allowing the target analyte to elute with a sharp peak shape.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Ionization Energy: 70 eV. Rationale: This is the standard energy for EI, providing sufficient energy to cause fragmentation and allowing for comparison with standard mass spectral libraries.

    • Source Temperature: 230°C

    • Mass Range: Scan from m/z 40 to 400. Rationale: This range comfortably covers the molecular ion (219) and all predicted major fragments.

  • Data Analysis:

    • Identify the peak corresponding to the eluted compound in the total ion chromatogram (TIC).

    • Extract the mass spectrum for this peak.

    • Identify the molecular ion peak at m/z 219.

    • Correlate the major fragment ions in the spectrum with the predicted pathways outlined in this guide (e.g., m/z 174, 204, 191, 146).

    • Determine the base peak and compare its identity with the predicted, highly stable acylium ion at m/z 174.

References

  • GCMS Section 6.15. (n.d.). Whitman People.
  • Application Note: Analysis of Benzofuran Derivatives by HPLC-UV/MS. (n.d.). Benchchem.
  • Chapter 11 - Amines. (n.d.). Future4200.
  • Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts.
  • 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. (2007). PubMed.
  • Mass Spectrometry: Fragmentation. (n.d.).
  • Structural, Spectroscopic, Molecular Docking and Biological Evaluation of some novel Benzofuran Derivatives. (n.d.). ProQuest.
  • Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR). (2015, February 25). PubMed.
  • Video: Mass Spectrometry of Amines. (2023, April 30). JoVE.
  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.).
  • Video: Mass Spectrometry: Amine Fragmentation. (2024, December 5). JoVE.
  • Fragmentation Mechanisms - Intro to Mass Spectrometry. (n.d.).
  • Mass Spectrometry. (n.d.). MSU chemistry.

Sources

Comparative

Comparative Cytotoxicity of 6-Amino vs. 5-Amino Benzofuran Derivatives: A Structural and Mechanistic Guide

Benzofuran derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of novel antineoplastic agents. For drug development professionals, understanding the positional isomerism of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Benzofuran derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of novel antineoplastic agents. For drug development professionals, understanding the positional isomerism of the amino group on the benzofuran core—specifically the 5-amino versus 6-amino substitution—is critical. This positional shift fundamentally alters the molecule's electronic distribution, lipophilicity, and hydrogen-bonding geometry, thereby dictating target engagement and the resulting cytotoxicity profile.

As a Senior Application Scientist, I have structured this guide to move beyond basic structure-activity relationship (SAR) observations. We will dissect the mechanistic causality behind these isomers, compare their cytotoxic efficacy across specific cancer cell lines, and outline self-validating experimental protocols to rigorously evaluate their performance.

Mechanistic Causality: How Positional Isomerism Drives Cytotoxicity

The benzofuran core consists of a benzene ring fused to a furan ring. The oxygen atom in the furan ring acts as an electron-donating group through resonance. The position of the amino group on the benzene moiety (C5 vs. C6) determines how it interacts with this resonance system, directly impacting the molecule's pharmacodynamics.

5-Amino Benzofuran Derivatives

When the amino group is at the C5 position, it is situated para to the furan oxygen's influence within the fused system. This creates a highly polarized axis that enhances the nucleophilicity of the amine and stabilizes reactive intermediates.

  • Target Specificity: 5-amino derivatives are highly effective as DNA minor groove binders and kinase inhibitors. For instance, 5-amino benzofuran-2-carboxylate derivatives (analogues of proximicins) exhibit potent antiproliferative activity by inducing DNA damage and subsequent apoptosis in aggressive tumors like human UG-87 glioblastoma[1](). Furthermore, the 5-amino group serves as an optimal attachment point for E3 ligase linkers in Proteolysis Targeting Chimeras (PROTACs)[2]().

6-Amino Benzofuran Derivatives

The C6 position is meta to the primary resonance influence of the furan oxygen but para to the C2-C3 double bond conjugation pathway. This shifts the hydrogen-bond donor angle, often redirecting the molecule toward different orthosteric pockets in enzymes.

  • Target Specificity: 6-amino benzofurans frequently demonstrate high affinity for specific kinases. For example, 6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine benzofuran hybrids have been rationally designed as potent p38α MAP kinase inhibitors, inducing G2/M phase arrest and apoptosis in MCF-7 breast cancer cells[3]().

  • Biocompatibility Note: Interestingly, the bare 6-amino-benzofuran-5-oxy core is utilized in the intracellular calcium indicator Fura-2 AM, which is engineered specifically for low cytotoxicity[4](). This underscores that cytotoxicity is not inherent to the scaffold itself but is driven by the synergistic electronic effects of the amino position and its functional conjugates. Both 5-amino and 6-amino scaffolds have also been heavily explored in parallel for Ribosomal S6 Kinase (RSK) inhibitors[5]().

Comparative Cytotoxicity Data

The table below synthesizes the quantitative performance of representative 5-amino and 6-amino benzofuran derivatives across established oncological models.

Derivative ClassAmino PositionTarget Cell LinePrimary Mechanism of ActionCytotoxicity (IC₅₀ Range)
Proximicin Analogues 5-AminoUG-87 (Glioblastoma)DNA Minor Groove Binding / ApoptosisSub-micromolar (< 1 µM)
Pyrazolo-pyridine Hybrids 6-AminoMCF-7 (Breast Cancer)p38α MAP Kinase InhibitionLow micromolar (1 - 5 µM)
Tetrahydropyrido-pyrazines 5-Amino & 6-AminoSolid TumorsRSK Kinase InhibitionNanomolar (< 100 nM)
Fura-2 AM (Unconjugated) 6-AminoDetroit 550 FibroblastsCalcium Chelation (Non-cytotoxic)> 100 µM (Non-toxic)

Self-Validating Experimental Protocols

To accurately compare the cytotoxicity of these isomers, researchers must employ self-validating assay systems. Relying on a single readout (e.g., MTT) can conflate cytostatic effects (halting cell division) with true cytotoxicity (cell death).

Protocol A: Multiplexed Viability and Cytotoxicity Assay

This protocol pairs an ATP-based assay (CellTiter-Glo) with a Lactate Dehydrogenase (LDH) release assay.

  • The Causality Principle: If a 5-amino derivative causes a drop in ATP without an increase in extracellular LDH, the compound is cytostatic. If ATP drops and extracellular LDH spikes, the compound has ruptured the membrane and is cytotoxic. This internal control prevents false-positive lead selection.

Step-by-Step Methodology:

  • Seeding: Plate target cells (e.g., UG-87 or MCF-7) at 5,000 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

  • Treatment: Treat cells with serial dilutions (0.01 µM to 100 µM) of the 5-amino and 6-amino benzofuran derivatives. Include a vehicle control (0.1% DMSO) and a positive lysis control (Triton X-100). Incubate for 48 hours.

  • LDH Measurement (Cytotoxicity): Transfer 50 µL of the supernatant to a new plate. Add 50 µL of LDH reaction mix. Incubate for 30 minutes in the dark, then measure absorbance at 490 nm.

  • ATP Measurement (Viability): To the remaining cells and media in the original plate, add 50 µL of CellTiter-Glo reagent. Shake for 2 minutes to induce cell lysis, incubate for 10 minutes at room temperature, and record luminescence.

Protocol B: Apoptosis vs. Necrosis Flow Cytometry (Annexin V / PI)

To ensure the compounds are viable drug candidates, they must induce programmed cell death (apoptosis) rather than inflammatory necrosis[3]().

  • The Causality Principle: Annexin V binds to phosphatidylserine, which flips to the outer membrane during early apoptosis. Propidium Iodide (PI) only enters cells with permanently compromised membranes (late apoptosis/necrosis).

Step-by-Step Methodology:

  • Harvesting: Collect both the supernatant (containing floating dead cells) and the adherent cells using Trypsin-EDTA after 24 hours of compound treatment.

  • Washing: Centrifuge at 300 x g for 5 minutes. Wash the pellet twice with ice-cold PBS.

  • Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI.

  • Incubation & Analysis: Incubate for 15 minutes at room temperature in the dark. Add 400 µL of Binding Buffer and analyze immediately via flow cytometry.

Mechanistic and Workflow Visualizations

The following diagrams illustrate the logical workflow for screening these derivatives and the distinct downstream apoptotic pathways they trigger.

CytotoxicityWorkflow Start Compound Library (5-Amino & 6-Amino Benzofurans) CellCulture Cell Line Seeding (UG-87, MCF-7, A549) Start->CellCulture Treatment Compound Treatment (Dose-Response: 0.01 - 100 µM) CellCulture->Treatment ATP Metabolic Viability (CellTiter-Glo / ATP) Treatment->ATP Cytostatic Check LDH Membrane Integrity (LDH Release Assay) Treatment->LDH Cytotoxic Check Analysis Data Integration (IC50 Calculation & SAR) ATP->Analysis LDH->Analysis Hit Lead Selection (High Potency, Low Toxicity) Analysis->Hit

Workflow for self-validating cytotoxicity screening of benzofuran derivatives.

ApoptosisPathway Ligand5 5-Amino Benzofurans (e.g., Proximicin Analogues) Target5 DNA Minor Groove Binding / RSK Kinase Inhibition Ligand5->Target5 Ligand6 6-Amino Benzofurans (e.g., Pyrazolo-pyridine Hybrids) Target6 p38α MAP Kinase Inhibition Ligand6->Target6 Stress Cellular Stress / DNA Damage Target5->Stress Target6->Stress Caspase9 Caspase-9 Activation (Intrinsic Pathway) Stress->Caspase9 Caspase3 Caspase-3 Executioner Caspase9->Caspase3 Apoptosis Programmed Cell Death (Apoptosis) Caspase3->Apoptosis

Mechanistic pathways of apoptosis induction by 5-amino and 6-amino benzofurans.

References

  • Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide. PubMed Central (PMC). URL:[Link]

  • Synthesis and Molecular docking study of New Benzofuran and Furo[3,2–g]chromone -Based Cytotoxic Agents Against Breast Cancer and p38α MAP Kinase Inhibitors. ResearchGate (Bioorganic Chemistry). URL:[Link]

  • Substituted tetrahydropyrido[3′,2′:4,5]pyrrolo[1,2-a]pyrazine-2-carboxamides as RSK inhibitors (US9771366B2).Google Patents.
  • Administration Dependent Antioxidant Effect of Carica papaya Seeds Water Extract (Fura-2 AM Cytotoxicity Profile). PubMed Central (PMC). URL:[Link]

Sources

Validation

X-ray crystallography validation of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate structure

An In-Depth Technical Guide to the Structural Validation of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate As drug development pipelines increasingly rely on highly functionalized heterocyclic scaffolds, the demand fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structural Validation of Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate

As drug development pipelines increasingly rely on highly functionalized heterocyclic scaffolds, the demand for absolute structural certainty has never been higher. Ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate is a complex small molecule with significant pharmacological potential, notably cited for its role in maintaining the self-renewal and pluripotency of stem cells[1].

For researchers synthesizing this compound, confirming its exact three-dimensional architecture is a critical quality control gateway. While Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are standard frontline tools, they only infer 3D structure from solution-state connectivity and fragmentation patterns[2]. To achieve absolute stereochemical certainty, map intermolecular hydrogen-bonding networks, and define exact dihedral angles, Single-Crystal X-Ray Crystallography remains the gold standard.

This guide objectively compares X-ray crystallography against alternative validation methods and provides a field-proven, self-validating protocol for the crystallographic analysis of benzofuran derivatives.

The Causality of Analytical Choice: Why X-Ray Crystallography?

When validating a rigid, multi-substituted heterocycle like ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate, a Senior Application Scientist must look beyond simple atomic connectivity. The physical and biological properties of this molecule are dictated by its spatial geometry, which X-ray crystallography captures with sub-angstrom precision:

  • Benzofuran Core Planarity: The fused aromatic benzofuran system is inherently planar. X-ray diffraction maps the exact atomic deviations (typically < 0.03 Å) of the 3-methyl and 6-amino substituents relative to this plane, a metric impossible to extract directly from MS or 1D-NMR[3].

  • Ester Conformational Dynamics: The ethyl carboxylate fragment at the C2 position possesses rotational freedom. Crystallography unambiguously defines the dihedral angle of the –CO2Et group relative to the furan ring, establishing the exact vector it will present to a biological target[3].

  • Intermolecular Forces & Solid-State Packing: The 6-amino group acts as a potent hydrogen bond donor, while the ester carbonyl and furan oxygen serve as acceptors. Crystallography reveals the exact N–H···O distances and π–π stacking interactions (centroid-centroid distances) that dictate the drug's solid-state stability, polymorphism, and solubility profile[3][4].

Comparative Performance Matrix

To objectively evaluate the best validation strategy, we must compare the primary analytical outputs, precision, and limitations of the three major techniques used in small molecule characterization.

Validation MethodologyPrimary Analytical OutputResolution / PrecisionStereochemical CertaintySample StateKey Limitation for Benzofurans
X-Ray Crystallography Electron density map, 3D atomic coordinatesAtomic (< 0.8 Å)Absolute (Exact dihedral angles & packing)Solid (Single Crystal)Requires highly ordered, diffracting single crystals[2]
NMR Spectroscopy (1D/2D) Chemical shifts, J-coupling, NOE distancesSub-molecular (Connectivity)Relative (Inferred via NOESY/ROESY)Solution (e.g., DMSO-d6)Cannot definitively map solid-state packing forces
Mass Spectrometry (HRMS) Mass-to-charge ratio (m/z), fragmentationMolecular Weight (< 5 ppm error)None (Compositional only)Gas phase (Ionized)Yields no 3D spatial or conformational data

Self-Validating Experimental Protocol: X-Ray Crystallography

The following protocol details the crystallographic workflow for ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate. Every step is designed with causality in mind, ensuring the final structural model acts as a self-validating mathematical proof of the molecule's identity.

Step 1: Crystal Growth via Slow Evaporation
  • Procedure: Dissolve 10–20 mg of highly purified (>99% via HPLC) ethyl 6-amino-3-methyl-1-benzofuran-2-carboxylate in 2 mL of ethyl acetate at room temperature. Loosely cap the vial to allow for slow solvent evaporation over 3–7 days[4].

  • Causality: Benzofuran derivatives possess both hydrophobic aromatic cores and polar functional groups. Ethyl acetate provides the optimal dielectric constant to solvate the compound without disrupting the slow nucleation process driven by N–H···O hydrogen bonds[4]. Rapid precipitation yields amorphous powders; slow evaporation ensures the thermodynamic formation of a highly ordered lattice.

Step 2: Data Collection at Cryogenic Temperatures
  • Procedure: Select a pristine, block-shaped single crystal (approx. 0.30 × 0.20 × 0.10 mm) under polarized light. Mount it on a diffractometer equipped with a graphite-monochromated Mo Kα X-ray source (λ = 0.71073 Å). Cool the crystal to 100 K using a liquid nitrogen stream[3][4].

  • Causality: Molybdenum radiation is chosen over Copper to minimize X-ray absorption effects in dense organic crystals, allowing for higher resolution data collection. Cooling to 100 K suppresses the thermal vibrations (librational disorder) of the flexible ethyl ester chain, drastically improving the signal-to-noise ratio of high-angle reflections[3].

Step 3: Phase Resolution and Anisotropic Refinement
  • Procedure: Solve the phase problem using direct methods (e.g., SHELXT) to generate the initial electron density map. Refine all non-hydrogen atoms using anisotropic thermal parameters. Hydrogen atoms bonded to the 6-amino group and the aromatic core should be placed in calculated positions using a riding model[5].

  • Causality: Refining the carbon, nitrogen, and oxygen atoms anisotropically (as ellipsoids rather than rigid spheres) prevents normal thermal motion from being misinterpreted as structural distortion. This is particularly vital for the terminal methyl group of the ethyl ester, which naturally exhibits higher kinetic energy[3][5].

Step 4: System Self-Validation (The R-Factor)
  • Procedure: Iteratively minimize the discrepancy between the calculated structural model and the observed diffraction data.

  • Causality: The protocol validates itself mathematically. A final R1 factor of < 0.05, coupled with a Goodness-of-Fit (S) near 1.0, proves that the proposed 3D structure is the only logical source of the observed diffraction pattern.

Experimental Workflow Visualization

Workflow Sample 1. Compound Purification Ethyl 6-amino-3-methyl- 1-benzofuran-2-carboxylate Cryst 2. Crystal Growth Slow Evaporation in Ethyl Acetate Sample->Cryst Solvent Selection Diffract 3. X-Ray Diffraction Mo Kα radiation (λ=0.71073 Å) Cryst->Diffract Crystal Harvesting Phase 4. Phase Resolution Direct Methods & Electron Density Diffract->Phase Data Collection Refine 5. Anisotropic Refinement Minimizing R1 & wR2 factors Phase->Refine Initial Model Final 6. Validated 3D Structure Absolute Stereochemistry Confirmed Refine->Final Mathematical Self-Validation

Figure 1: Step-by-step X-ray crystallography validation workflow for benzofuran derivatives.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.